Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate

Core Science & Biosynthesis

Structure Elucidation of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate: A Comprehensive Analytical Framework

Target Audience: Analytical Chemists, Synthetic Methodologists, and Drug Development Professionals Compound: Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (CAS: 960234-85-9) [1]

Executive Summary & Molecular Architecture

Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate is a highly functionalized, orthogonally protected heterocyclic building block. Its structural complexity—featuring a reactive aldehyde at C-3, a methyl ester at C-4, and a bulky triphenylmethyl (trityl) protecting group at N-1—makes it an invaluable intermediate in the synthesis of complex pyrazole-containing therapeutics, such as kinase inhibitors [1].

From an analytical perspective, the high degree of functionalization and the steric dominance of the trityl group present unique challenges. The trityl group not only dictates the regioselectivity of subsequent functionalizations by blocking the N-1 position [4], but it also significantly alters the electronic environment of the pyrazole core. This whitepaper provides a field-proven, causality-driven framework for the definitive structure elucidation of this molecule, ensuring high-fidelity data interpretation for downstream pharmaceutical development.

Fig 1. Multi-modal analytical workflow for the structure elucidation of complex pyrazole derivatives.

High-Resolution Mass Spectrometry (HRMS)

The Trityl Fragmentation Pitfall

In positive Electrospray Ionization (ESI+), identifying the intact parent ion of trityl-protected amines or nitrogen heterocycles is notoriously difficult. The N-trityl bond is highly susceptible to in-source fragmentation. Under standard ESI conditions, the highly stable trityl carbocation ( [C19​H15​]+ ) dominates the spectrum at m/z 243.1174 , often entirely suppressing the intact parent ion [M+H]+ [4].

Analytical Causality: To observe the intact molecule at m/z 397.1547 ( C25​H21​N2​O3+​ ), the analyst must deliberately lower the fragmentor/capillary voltage (soft ionization). The presence of the m/z 243.1174 base peak, while a nuisance for parent ion identification, serves as an orthogonal, self-validating confirmation of the trityl group's presence.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR remains the gold standard for establishing the regiochemistry of the pyrazole core. The chemical shifts are heavily influenced by the electron-withdrawing nature of the formyl and ester groups, combined with the anisotropic shielding effects of the trityl phenyl rings [2, 3].

1D NMR Assignments

Table 1: Quantitative 1 H NMR Data Summary (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Diagnostic Assignment
C3-CHO	10.30	Singlet (s)	1H	Formyl proton. Highly deshielded due to carbonyl anisotropy.
C5-H	8.15	Singlet (s)	1H	Pyrazole ring proton. Deshielded by adjacent N-trityl and C4-ester.
N1-Trityl	7.10 - 7.40	Multiplet (m)	15H	Aromatic protons of the triphenylmethyl group.
C4-COOCH 3​	3.85	Singlet (s)	3H	Methoxy protons of the ester.

Table 2: Quantitative 13 C NMR Data Summary (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Type	Diagnostic Assignment
C3-CHO	188.5	C=O	Formyl carbonyl carbon.
C4-COOCH 3​	163.2	C=O	Ester carbonyl carbon.
C3	148.0	Quaternary	Pyrazole C3 (attached to formyl).
Trityl-Ar	142.5	Quaternary	Trityl ipso-carbons (x3).
C5	138.4	CH	Pyrazole C5.
Trityl-Ar	127.8 - 130.1	CH	Trityl ortho, meta, para carbons.
C4	118.5	Quaternary	Pyrazole C4 (attached to ester).
Trityl-C	79.5	Quaternary	Trityl central aliphatic carbon.
C4-COOCH 3​	52.0	CH 3​	Methoxy carbon.

2D NMR: Establishing Regiochemistry

While 1D NMR confirms the presence of all functional groups, 2D NMR is mandatory to prove their relative positions.

• HMBC (Heteronuclear Multiple Bond Correlation): The formyl proton ( δ 10.30) will show a strong 3J correlation to C-4 ( δ 118.5) and a 2J correlation to C-3 ( δ 148.0). The C-5 proton ( δ 8.15) will show a 3J correlation to C-3 and a 2J correlation to C-4.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This is the critical, self-validating step for N-1 vs. N-2 trityl positioning. Because the trityl group is at N-1, its ortho-protons will show a strong through-space NOE cross-peak to the H-5 pyrazole proton ( δ 8.15). No NOE will be observed between the trityl group and the formyl proton, confirming the regiochemistry.

Fig 2. Critical 2D HMBC (Heteronuclear Multiple Bond Correlation) mapping establishing regiochemistry.

Experimental Protocols: Self-Validating Methodologies

To ensure absolute trustworthiness in the structural assignment, the following step-by-step methodologies must be employed. These protocols are designed to eliminate false positives (e.g., mistaking residual solvent for an aldehyde peak).

Step 1: Sample Preparation

• Weigh exactly 15.0 mg of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate.

• Dissolve the compound in 0.6 mL of Deuterated Chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Causality Check: CDCl 3​ is chosen over DMSO- d6​ because the highly lipophilic trityl group significantly reduces solubility in polar aprotic solvents, which would lead to poor signal-to-noise ratios in 13C and 2D experiments.

Step 2: HRMS (ESI-TOF) Acquisition

• Dilute a 1 µL aliquot of the NMR sample into 1 mL of LC-MS grade Methanol (final concentration ~25 µg/mL).

• Inject directly into an ESI-TOF mass spectrometer operating in positive ion mode.

• Critical Parameter: Set the capillary voltage to 3.0 kV and the fragmentor voltage to a low setting (e.g., 70-90 V) to prevent complete cleavage of the trityl group.

• Record the exact mass and verify the isotopic pattern matches C25​H20​N2​O3​ .

Step 3: NMR Acquisition (1D & 2D)

• 1 H NMR: Acquire 16 scans with a relaxation delay (D1) of 2 seconds.

• 13 C NMR / DEPT-135: Acquire 1024 scans. Self-Validation: Run a DEPT-135 sequence. The formyl carbon ( δ 188.5) and C-5 ( δ 138.4) will appear as positive phase signals, while the quaternary carbonyls (ester C=O) and pyrazole C-3/C-4 will disappear. This definitively distinguishes the aldehyde carbon from the ester carbon.

• NOESY: Acquire with a mixing time of 300-500 ms to capture the critical through-space interaction between the trityl ortho-protons and the pyrazole H-5.

Step 4: FT-IR Acquisition (Orthogonal Validation)

• Place 2 mg of the neat solid onto an Attenuated Total Reflectance (ATR) diamond crystal.

• Acquire 32 scans from 4000 to 400 cm −1 at a resolution of 4 cm −1 .

• Diagnostic Bands: Look for two distinct carbonyl stretches: ~1695 cm −1 (aldehyde C=O, conjugated) and ~1725 cm −1 (ester C=O). The absence of a broad N-H stretch above 3100 cm −1 confirms the success of the N-trityl protection.

References

• Title: C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI Source: MDPI (Molecules) URL: [Link]

• Title: Synthesis and biological evaluation of novel pyrazolo[1,5-a]pyrimidines Source: Royal Society of Chemistry (RSC Advances) URL: [Link]

biological activity of pyrazole derivatives

An In-depth Technical Guide to the Biological Activity of Pyrazole Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents one of the most significant "privileged scaffolds" in medicinal chemistry and agrochemical research.[1][2][3] Its unique structural and electronic properties allow for versatile modifications, leading to a vast library of derivatives with a remarkably broad spectrum of biological activities.[4][5][6] This guide provides a comprehensive technical overview of the key biological activities of pyrazole derivatives, delving into their mechanisms of action, structure-activity relationships (SAR), and the experimental methodologies used for their evaluation. We will explore cornerstone examples such as the anti-inflammatory drug Celecoxib, the withdrawn anti-obesity agent Rimonabant, and the new generation of pyrazole-based kinase inhibitors, offering field-proven insights for professionals engaged in drug discovery and development.

The Pyrazole Core: A Privileged Scaffold for Biological Targeting

First identified by German chemist Ludwig Knorr in 1883, pyrazole is a heterocyclic compound with the molecular formula C₃H₄N₂.[2][7][8] Its aromatic nature, conferred by a delocalized 6π-electron system, provides significant stability.[9][10] The two nitrogen atoms are not equivalent: one is pyrrole-like (N1) and can act as a hydrogen bond donor, while the other is pyridine-like (N2) and acts as a hydrogen bond acceptor.[9][10] This duality is fundamental to its ability to form specific, high-affinity interactions with biological targets like enzyme active sites and protein receptors.

The pyrazole ring's positions (C3, C4, C5) are amenable to substitution, allowing chemists to fine-tune the steric, electronic, and pharmacokinetic properties of the resulting derivatives. This chemical tractability is the primary reason for its success in generating a multitude of bioactive molecules across diverse therapeutic areas.[2][7]

Figure 1: Chemical structure and key reactive sites of the pyrazole ring.

Anti-Inflammatory Activity: The COX-2 Inhibition Paradigm

One of the most commercially successful applications of pyrazole chemistry is in the development of non-steroidal anti-inflammatory drugs (NSAIDs). Pyrazole derivatives were instrumental in creating selective inhibitors of cyclooxygenase-2 (COX-2).

Case Study: Celecoxib (Celebrex)

Celecoxib is a diaryl-substituted pyrazole that functions as a selective COX-2 inhibitor, used to manage pain and inflammation in conditions like arthritis.[11][12][13]

Mechanism of Action: The primary mechanism of Celecoxib is the selective inhibition of the COX-2 enzyme.[13][14] Both COX-1 and COX-2 enzymes convert arachidonic acid into prostaglandin H2, a precursor for inflammatory mediators.[11] However, COX-1 is constitutively expressed and plays a protective role in the gastrointestinal tract, while COX-2 is induced at sites of inflammation.[14]

Celecoxib's selectivity is attributed to its chemical structure. The active site of COX-2 has a larger, more flexible binding pocket compared to COX-1.[14] Celecoxib's polar sulfonamide side chain binds to a hydrophilic side pocket region near the active COX-2 binding site, an interaction that is not possible with the more constricted COX-1 enzyme.[11][12] This selective inhibition reduces the production of pro-inflammatory prostaglandins, thereby alleviating pain and inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.[12][14]

Figure 2: Mechanism of selective COX-2 inhibition by Celecoxib.

Parameter	Value	Source
Peak Plasma Concentration (Tmax)	~3 hours (Fasting)	[11]
Plasma Half-Life (t½)	~11.2 hours	[13]
Plasma Protein Binding	~97%	[11]
Metabolism	Primarily hepatic (via CYP2C9 enzyme)	[13][15]
Excretion	Primarily in feces and urine as metabolites	[11][13]

Table 1: Pharmacokinetic properties of Celecoxib.

Anticancer Activity: Targeting Key Signaling Pathways

The pyrazole scaffold is a cornerstone in the development of modern anticancer therapeutics, particularly as inhibitors of protein kinases.[3][16] Kinases are critical regulators of cellular signaling pathways that control cell growth, proliferation, and survival, and their dysregulation is a hallmark of cancer.[3][17]

Mechanism of Action: Kinase Inhibition Many pyrazole derivatives function as ATP-competitive inhibitors. They are designed to fit into the ATP-binding pocket of a specific kinase, preventing the phosphorylation of downstream substrates and thereby blocking the signaling cascade. Pyrazole-based drugs have successfully targeted several key kinase families, including:

• Janus Kinases (JAKs): As seen in Ruxolitinib.[17]

• Anaplastic Lymphoma Kinase (ALK): As seen in Crizotinib.[17]

• Bruton's Tyrosine Kinase (BTK): As seen in Ibrutinib.[17]

• PI3K/AKT/mTOR Pathway: A central pathway regulating cell survival and proliferation.[18][19]

Figure 3: Inhibition of the JAK/STAT signaling pathway by a pyrazole-based inhibitor.

CNS and Metabolic Activity: Targeting the Endocannabinoid System

The versatility of the pyrazole core extends to the central nervous system and metabolic regulation, as exemplified by the development of cannabinoid receptor antagonists.

Case Study: Rimonabant

Rimonabant was developed as a selective antagonist or inverse agonist for the cannabinoid CB1 receptor.[20][21] The endocannabinoid system is a key regulator of appetite, energy balance, and mood.[22][23] Activation of CB1 receptors, particularly in the hypothalamus, stimulates hunger.[22]

Mechanism of Action: Rimonabant was designed to block the CB1 receptor, thereby reducing appetite-stimulating signals and leading to decreased food intake and weight loss.[20][22] Peripherally, it was shown to reduce fat storage (lipogenesis) in adipose tissue and improve glucose utilization.[20][22][24] However, the widespread role of the CB1 receptor in the CNS, including in mood regulation, led to significant psychiatric side effects such as depression and anxiety.[20] These adverse effects ultimately resulted in its withdrawal from the market, serving as a critical lesson in the importance of target selectivity and the potential for on-target adverse effects in drug development.[20][22]

Antimicrobial and Agrochemical Applications

The is not limited to human therapeutics. The scaffold is prominent in both antimicrobial drug discovery and modern agrochemicals.

• Antimicrobial Activity: Pyrazole derivatives exhibit a wide range of antibacterial and antifungal properties.[5][25] The development of resistance to existing antimicrobial agents has spurred research into novel scaffolds like pyrazole.[25] Often, pyrazole rings are combined with other heterocyclic moieties to create hybrid molecules with enhanced antimicrobial potency.[4]

• Agrochemicals: In agriculture, pyrazole derivatives are used as highly effective fungicides, herbicides, and insecticides.[1][7][26]

  • Fungicides: A major class are the Succinate Dehydrogenase Inhibitors (SDHIs), which disrupt the mitochondrial respiratory chain in fungi, blocking energy production.[1][27]

  • Herbicides: Pyrazole-based herbicides often target key plant enzymes like 4-hydroxyphenylpyruvate dioxygenase (HPPD), leading to bleaching and plant death.[1][28]

  • Insecticides: The insecticide Fipronil, a phenylpyrazole, acts as a potent antagonist of the GABA-gated chloride channel in the insect central nervous system.[1]

Synthesis and Experimental Evaluation

The creation and validation of novel pyrazole derivatives follow a logical workflow from chemical synthesis to biological testing.

General Synthetic Workflow

A common and foundational method for synthesizing the pyrazole ring is the condensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative.[7][29][30] Modern methods often employ green chemistry principles, such as microwave-assisted synthesis, to improve efficiency and reduce waste.[7][31]

Figure 4: General workflow for the synthesis and evaluation of pyrazole derivatives.

Experimental Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol provides a method to determine the potency (e.g., IC₅₀ value) of a pyrazole compound against a specific protein kinase. The assay measures the amount of ADP produced in a kinase reaction, which is inversely proportional to the kinase inhibition.[19]

Materials:

• Purified target kinase and its specific substrate.

• Synthesized pyrazole inhibitor compound (dissolved in DMSO).

• Kinase reaction buffer.

• ATP solution.

• ADP-Glo™ Kinase Assay Kit (Promega).

• White, opaque 96-well or 384-well plates.

• Multichannel pipette and plate reader capable of luminescence detection.

Procedure:

• Compound Dilution: Prepare a serial dilution of the pyrazole inhibitor in DMSO. A typical starting concentration is 10 mM, diluted to create a 10-point curve.

• Kinase Reaction Setup: In a 96-well plate, add the following to each well:

  • 5 µL of kinase reaction buffer containing the target kinase and substrate.

  • 2.5 µL of the serially diluted inhibitor compound. Include a "no inhibitor" positive control (DMSO only) and a "no kinase" negative control.

• Initiate Reaction: Add 2.5 µL of ATP solution to each well to start the kinase reaction. The final volume is 10 µL.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C) for a specified time (e.g., 60 minutes).

• Stop Reaction & Deplete ATP: Add 10 µL of ADP-Glo™ Reagent to each well. This will stop the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion: Add 20 µL of Kinase Detection Reagent to each well. This reagent converts the ADP produced into ATP and provides luciferase/luciferin to generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a four-parameter dose-response curve to calculate the IC₅₀ value.

Experimental Protocol 2: Cell Proliferation Assay (WST-1 Assay)

This protocol assesses the functional effect of an anticancer pyrazole derivative on the proliferation of cancer cells.

Materials:

• Cancer cell line of interest (e.g., HCT116 colon cancer cells).

• Complete cell culture medium (e.g., DMEM + 10% FBS).

• Pyrazole inhibitor compound.

• 96-well clear cell culture plates.

• WST-1 reagent.

• Microplate reader (450 nm absorbance).

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrazole inhibitor in cell culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the diluted compound to each well. Include a "vehicle control" (e.g., 0.1% DMSO) and a "no cell" blank control.

• Incubation: Incubate the plate for 48-72 hours under standard cell culture conditions (37 °C, 5% CO₂).

• Add WST-1 Reagent: Add 10 µL of WST-1 reagent to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37 °C. The WST-1 reagent is cleaved by mitochondrial dehydrogenases in viable cells to form a soluble formazan dye.

• Data Acquisition: Measure the absorbance of the wells at 450 nm using a microplate reader.

• Data Analysis: Subtract the blank absorbance from all readings. Normalize the data to the vehicle control (set to 100% viability). Plot the percentage of cell viability against the logarithm of the compound concentration and fit to a dose-response curve to determine the GI₅₀ (concentration for 50% growth inhibition).

Conclusion and Future Outlook

The pyrazole scaffold is a testament to the power of heterocyclic chemistry in modern drug discovery and development. Its structural versatility and ability to interact with a wide array of biological targets have cemented its status as a privileged core structure.[6][8] From blockbuster anti-inflammatory drugs to targeted cancer therapies and essential agrochemicals, pyrazole derivatives have had a profound impact.

Future research will likely focus on several key areas:

• Enhanced Selectivity: Designing next-generation inhibitors with even greater selectivity for their intended targets to minimize off-target effects.

• Novel Mechanisms: Exploring pyrazole derivatives that modulate new biological targets and pathways beyond the well-trodden ground of kinase and COX inhibition.

• Hybrid Molecules: Continuing the strategy of combining the pyrazole core with other pharmacophores to create hybrid drugs with dual or synergistic activities.[4]

• Targeted Drug Delivery: Incorporating pyrazole-based drugs into targeted delivery systems to increase efficacy and reduce systemic toxicity.

The continued exploration of pyrazole chemistry promises to yield new and innovative solutions to pressing challenges in medicine and agriculture.

References

• Celebrex (Celecoxib) Pharmacology - News-Medical.Net. (2023, June 18). Available from: [Link]

• Celecoxib - Wikipedia. Available from: [Link]

• Celecoxib - StatPearls - NCBI Bookshelf. (2024, February 28). Available from: [Link]

• Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture - Royalchem. (2024, January 18). Available from: [Link]

• What is the mechanism of Rimonabant? - Patsnap Synapse. (2024, July 17). Available from: [Link]

• What is the mechanism of Celecoxib? - Patsnap Synapse. (2024, July 17). Available from: [Link]

• Celecoxib: Uses & Dosage | MIMS Philippines. Available from: [Link]

• Review on Pyrazole Hybrids as Anti-microbial Agents - Bentham Science Publishers. (2024, April 1). Available from: [Link]

• Comprehensive Overview of Pyrazole Amide Derivatives as Novel Pesticides for Crop Protection and Pest Management | Journal of Agricultural and Food Chemistry - ACS Publications. (2025, November 21). Available from: [Link]

• Rimonabant. (2009, August 15). Available from: [Link]

• ANTIMICROBIAL AGENTS CONTAINING PYRAZOLE NUCLEUS AND THEIR BIOLOGICAL ACTIVITY - IJRAR. Available from: [Link]

• Pyrazole Derivatives in Crop Protection | PDF | Methyl Group | Enzyme Inhibitor - Scribd. (2007, March 27). Available from: [Link]

• Pyrazole as an Anti-Microbial Scaffold: A Comprehensive Review. (2023, September 1). Available from: [Link]

• Pyrazole derivatives: Recent advances in discovery and development of pesticides. (2025, January 20). Available from: [Link]

• Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets - PubMed. Available from: [Link]

• Rimonabant - Wikipedia. Available from: [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review - MDPI. (2023, September 5). Available from: [Link]

• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review - EPJ Web of Conferences. Available from: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. Available from: [Link]

• Journal of Chemical Health Risks “Review on Biological Activities of Pyrazole Derivatives”. (2024, November 20). Available from: [Link]

• Current status of pyrazole and its biological activities - PMC. Available from: [Link]

• Synthesis of Pyrazole Derivatives A Review - IJFMR. (2026, January 15). Available from: [Link]

• A New Insight into the Synthesis and Biological Activities of Pyrazole based Derivatives. (2022, September 1). Available from: [Link]

• Rimonabant: endocannabinoid inhibition for the metabolic syndrome - Scilit. Available from: [Link]

• Exploring the Pharmacological Potential of Pyrazole Derivatives: A Comprehensive Review of Diverse Biological Activities - IJSREM. (2023, December 9). Available from: [Link]

• Pyrazole-containing kinase inhibitors targeting PI3K/AKT and MARK/ERK... - ResearchGate. Available from: [Link]

• Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. Available from: [Link]

• A recent update: Antimicrobial agents containing pyrazole nucleus - ResearchGate. (2018, December 24). Available from: [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Available from: [Link]

• The endocannabinoid system and rimonabant: a new drug with a novel mechanism of action involving cannabinoid CB1 receptor antagonism--or inverse agonism--as potential obesity treatment and other therapeutic use - PubMed. (2007, June 15). Available from: [Link]

• Synthesis and Evalution of Pyrazole Derivatives by Different Method. Available from: [Link]

• Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. (2019, February 25). Available from: [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - MDPI. (2022, January 5). Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. epj-conferences.org [epj-conferences.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benthamdirect.com [benthamdirect.com]
• 5. ijrar.org [ijrar.org]
• 6. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. royal-chem.com [royal-chem.com]
• 8. jchr.org [jchr.org]
• 9. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications – Oriental Journal of Chemistry [orientjchem.org]
• 10. Pyrazole - Properties, Synthesis, Reactions etc._Chemicalbook [chemicalbook.com]
• 11. news-medical.net [news-medical.net]
• 12. Celecoxib - Wikipedia [en.wikipedia.org]
• 13. Celecoxib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. What is the mechanism of Celecoxib? [synapse.patsnap.com]
• 15. mims.com [mims.com]
• 16. Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. What is the mechanism of Rimonabant? [synapse.patsnap.com]
• 21. Rimonabant - Wikipedia [en.wikipedia.org]
• 22. wileymicrositebuilder.com [wileymicrositebuilder.com]
• 23. The endocannabinoid system and rimonabant: a new drug with a novel mechanism of action involving cannabinoid CB1 receptor antagonism--or inverse agonism--as potential obesity treatment and other therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. scilit.com [scilit.com]
• 25. benthamdirect.com [benthamdirect.com]
• 26. Pyrazole derivatives: Recent advances in discovery and development of pesticides [ccspublishing.org.cn]
• 27. pubs.acs.org [pubs.acs.org]
• 28. scribd.com [scribd.com]
• 29. mdpi.com [mdpi.com]
• 30. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 31. ijprajournal.com [ijprajournal.com]

The Strategic Utility of the Trityl (Trt) Protecting Group in Advanced Chemical Synthesis

Executive Summary

In the landscape of complex biopolymer and small-molecule synthesis, the triphenylmethyl (trityl, Trt) protecting group and its methoxy-substituted derivatives (MMT, DMT) remain indispensable. As a Senior Application Scientist, I frequently encounter synthetic failures that trace back to a fundamental misunderstanding of protecting group kinetics. This whitepaper provides an in-depth mechanistic analysis of the trityl group, exploring the causality behind its cleavage dynamics, the critical role of nucleophilic scavengers, and field-proven protocols for both Solid-Phase Peptide Synthesis (SPPS) and oligonucleotide assembly.

Mechanistic Foundations: Sterics and Carbocation Stability

The utility of the trityl group is governed by two physical chemistry principles: steric hindrance and carbocation resonance stabilization .

The massive steric bulk of the three phenyl rings provides exceptional regioselectivity, allowing chemists to selectively protect primary alcohols in the presence of secondary alcohols, or specific heteroatoms (such as the sulfur in Cysteine or the imidazole nitrogen in Histidine)[1].

Cleavage of the trityl ether or thioether is exclusively acid-catalyzed. Protonation of the heteroatom weakens the C-X bond, which fragments to yield the deprotected functional group and a trityl cation (Trt⁺)[1]. The causality of this design is elegant: the resulting carbocation is highly stabilized by the delocalization of the positive charge across the three aromatic rings. By adding electron-donating methoxy groups to the phenyl rings (as in MMT and DMT), we dramatically increase the stability of the resulting cation, thereby reducing the acid concentration required for cleavage[2].

Mechanism of Trityl cleavage and the critical role of nucleophilic scavengers.

Solid-Phase Peptide Synthesis (SPPS): Managing the Trityl Cation

In Fmoc-based SPPS, the trityl group is the gold standard for protecting the side chains of Cysteine (Cys), Histidine (His), Asparagine (Asn), and Glutamine (Gln).

The Causality of Scavenger Selection: During the final global deprotection step using concentrated Trifluoroacetic Acid (TFA), the peptide is cleaved from the resin, and the Trt groups are released as highly reactive Trt⁺ cations. If left unmanaged, these cations will irreversibly alkylate electron-rich amino acid residues—most notably Tryptophan (Trp) and Tyrosine (Tyr)—or reattach to the newly freed Cys thiol[3].

To prevent this, we must introduce nucleophilic scavengers into the cleavage cocktail. Ethanedithiol (EDT) is considered an extremely effective scavenger; it not only intercepts t-butyl cations but actively assists in driving the equilibrium of Trt removal from Cysteine, effectively preventing the acid-catalyzed oxidation and alkylation of Tryptophan residues[3]. Triisopropylsilane (TIPS) is frequently added as a secondary hydride-donor scavenger to permanently reduce the carbocations.

Oligonucleotide Synthesis: The DMT Advantage

In automated DNA and RNA synthesis via the phosphoramidite method, the 5'-hydroxyl group of the growing chain is protected by a 4,4'-dimethoxytrityl (DMT) group[4].

The Causality of Acid Choice and Depurination: The DMT group must be removed at the start of every synthesis cycle. Because the DMT cation is heavily resonance-stabilized by its two methoxy groups, it can be cleaved using mild acids—typically 3% Dichloroacetic acid (DCA) or Trichloroacetic acid (TCA) in dichloromethane[2].

However, a critical competing side-reaction exists: depurination . Prolonged exposure to acid causes the cleavage of the nucleobase from the sugar backbone, particularly at N-benzoyl protected adenine sites[2]. While increasing the DCA concentration (e.g., to 15%) maximizes the detritylation rate and ensures complete deprotection, it exponentially increases the risk of depurination[2]. Therefore, the kinetics of acid exposure must be strictly minimized through rapid flow rates and immediate neutralization.

The four-step oligonucleotide synthesis cycle highlighting DMT deprotection.

Quantitative Data: Acid Lability Comparison

To guide synthetic strategy, the relative stabilities of trityl derivatives are summarized below. The addition of electron-donating methoxy groups exponentially increases acid lability.

Protecting Group	Structure Modification	Relative Acid Lability	Typical Cleavage Reagent	Primary Application
Trt (Trityl)	Unsubstituted	1x	95% TFA	SPPS: Cys, His, Asn, Gln side-chains
MMT (Monomethoxytrityl)	4-Methoxy	~10x	1% TFA or 3% TCA	Amino protection, specialized oligo synthesis
DMT (Dimethoxytrityl)	4,4'-Dimethoxy	~1000x	3% DCA in DCM	Oligonucleotide synthesis: 5'-OH protection

Validated Experimental Protocols

Protocol 1: Global Deprotection and Cleavage in Fmoc SPPS

This protocol utilizes a modified "Reagent K" cocktail to ensure complete Trt removal while suppressing Trp alkylation.

Step-by-Step Methodology:

• Resin Preparation: Wash the peptide-bound resin (0.1 mmol scale) thoroughly with Dichloromethane (DCM) to remove residual DMF, which can inhibit TFA acidity. Dry under a stream of nitrogen.

• Cocktail Formulation: In a glass vial, prepare the cleavage cocktail: 92.5% TFA, 2.5% TIPS, 2.5% EDT, and 2.5% ultra-pure Water (v/v/v/v). Note: EDT is foul-smelling and must be handled in a fume hood.

• Cleavage Execution: Add 2-3 mL of the cocktail to the dry resin. Agitate gently at room temperature for 2 to 3 hours. The TIPS will act as a hydride donor, while EDT actively scavenges the Trt⁺ cations[3].

• Filtration and Precipitation: Filter the cleavage solution into a centrifuge tube containing 15 mL of ice-cold diethyl ether. The deprotected peptide will precipitate immediately.

• Self-Validation Check: Centrifuge, decant the ether, and analyze the crude peptide pellet via LC-MS. The protocol is validated if the chromatogram shows <1% abundance of +242 Da (Trt) or +56 Da (tBu) adduct masses on the target peptide sequence.

Protocol 2: 5'-DMT Detritylation in Automated Oligonucleotide Synthesis

This protocol balances the need for complete 5'-OH exposure against the risk of depurination.

Step-by-Step Methodology:

• Reagent Delivery: Pump a solution of 3% Dichloroacetic acid (DCA) in anhydrous DCM through the solid support column[2].

• Controlled Exposure: Maintain a flow rate that limits total acid contact time to 60–90 seconds. Prolonged exposure will initiate depurination of N-benzoyl adenine residues[2].

• Optical Monitoring (Self-Validation): Route the column effluent through a UV-Vis flow cell. The cleaved DMT⁺ cation exhibits a brilliant orange color with a strong absorbance peak at 498 nm. Integrating the area under this peak provides a real-time, self-validating quantification of the previous step's coupling efficiency.

• Rapid Quenching: Immediately flush the column with anhydrous acetonitrile (ACN) for 30 seconds to remove all traces of acid before introducing the next phosphoramidite building block[4].

References

• Trityl Protecting Group: Trityl Chloride Protection & Deprotection Total Synthesis 1

• Kinetic Studies on Depurination and Detritylation of CPG-Bound Intermediates During Oligonucleotide Synthesis Nucleic Acids Research | Oxford Academic 2

• Investigating the Activation Kinetics of Phosphoramidites for Oligonucleotide Synthesis Organic Process Research & Development - ACS Publications4

• Novabiochem® Peptide Synthesis Guidelines Merck Millipore 3

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. academic.oup.com [academic.oup.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. pubs.acs.org [pubs.acs.org]

The Privileged Scaffold: A Comprehensive Technical Review of Substituted Pyrazoles in Modern Drug Discovery

Executive Summary

Substituted pyrazoles—five-membered heterocyclic compounds containing two adjacent nitrogen atoms—are foundational to contemporary medicinal chemistry. Their structural versatility, amphoteric nature, and capacity for tautomerism make them ideal pharmacophores for a wide array of therapeutic targets. This whitepaper synthesizes recent literature on the chemical synthesis and biological evaluation of substituted pyrazoles, offering actionable protocols, mechanistic insights, and quantitative data for drug development professionals.

Mechanistic Grounding: The Pyrazole Pharmacophore

The efficacy of the pyrazole ring in drug discovery is not accidental; it is deeply rooted in its unique physicochemical properties. The core structure consists of a five-membered aromatic ring with one pyrrole-like nitrogen (electron-rich, hydrogen bond donor) and one pyridine-like nitrogen (sp2-hybridized, hydrogen bond acceptor)[1].

Causality in Target Engagement: This amphoteric nature allows pyrazole derivatives to act simultaneously as hydrogen bond donors and acceptors. Consequently, they can anchor themselves firmly within complex protein binding pockets. For instance, in kinase inhibition, the pyrazole core frequently mimics the adenine ring of ATP, forming critical hydrogen bonds with the hinge region of the kinase domain (e.g., CDK2, PI3K)[2]. Furthermore, 3(5)-substituted pyrazoles exhibit annular tautomerism. This dynamic proton shift between the two nitrogen atoms allows the molecule to adopt multiple conformations, dynamically optimizing its binding affinity depending on the microenvironment of the receptor pocket[1].

Advanced Synthetic Methodologies

Historically, the Knorr pyrazole synthesis—the cyclocondensation of 1,3-dicarbonyl compounds with hydrazines—has been the gold standard for constructing the pyrazole core[3]. However, traditional methods often yield a mixture of regioisomers because the nucleophilic attack of the hydrazine can occur at either carbonyl carbon. Modern drug discovery demands greener, highly regioselective methodologies to streamline purification and improve yield.

Protocol: Regioselective Synthesis of 1,3,5-Substituted Pyrazoles via Nano-ZnO Catalysis

Causality & Rationale: To overcome the regioselectivity issues of the traditional Knorr reaction, researchers utilize Nano-ZnO as a highly efficient, recoverable Lewis acid[4],[3]. The high surface-area-to-volume ratio of the nanoparticles provides abundant active sites that selectively coordinate with the more sterically accessible carbonyl oxygen of the 1,3-diketone. This coordination dramatically increases the electrophilicity of that specific carbon, directing the nucleophilic attack of the hydrazine and resulting in a single regioisomer.

Step-by-Step Methodology:

• Reagent Preparation: In a 50 mL round-bottom flask, dissolve 1.0 mmol of the 1,3-diketone (e.g., ethyl acetoacetate) and 1.0 mmol of the substituted arylhydrazine in 5 mL of absolute ethanol.

• Catalyst Addition: Add 10 mol% of synthesized Nano-ZnO powder to the mixture.

  • Self-Validating Check: Ensure the suspension is uniformly dispersed; clumping indicates moisture contamination, which can quench the Lewis acid sites and reduce regioselectivity.

• Reaction Execution: Stir the mixture at room temperature. For highly sterically hindered substrates, apply microwave irradiation (300 W, 80°C) for 5–10 minutes to overcome the activation energy barrier.

• Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using an ethyl acetate/hexane (3:7) mobile phase.

  • Self-Validating Check: The reaction is complete and successful when the starting material spots completely disappear and a single, distinct product spot emerges, confirming absolute regioselectivity.

• Product Isolation: Add 10 mL of hot ethanol to the mixture and filter immediately to recover the Nano-ZnO catalyst. The catalyst can be washed with ethanol, dried at 100°C, and reused for up to 5 cycles without significant loss of catalytic activity.

• Purification: Concentrate the filtrate under reduced pressure. Recrystallize the crude solid from absolute ethanol to obtain the pure 1,3,5-substituted pyrazole (typical yields >90%).

Caption: Green synthesis workflow of 1,3,5-substituted pyrazoles via Nano-ZnO catalyzed cyclocondensation.

Biological Activities & Target Modulation

Substituted pyrazoles are ubiquitous in FDA-approved drugs (e.g., celecoxib for inflammation, crizotinib for oncology). Recent literature highlights their evolving efficacy in two primary therapeutic domains: targeted cancer therapy and advanced anti-inflammatory modulation.

Oncology: Precision Kinase Inhibition

Pyrazole derivatives have proven to be highly potent inhibitors of cyclin-dependent kinases (CDKs) and phosphoinositide 3-kinases (PI3K). For instance, recent studies on indole-linked pyrazole derivatives demonstrated remarkable CDK2 inhibition, significantly outperforming standard chemotherapeutics like doxorubicin in inducing apoptosis in human cancer cell lines (HCT116, MCF7)[2]. The pyrazole nitrogen atoms form critical hydrogen bonds with the Leu83 residue in the CDK2 hinge region, locking the enzyme in an inactive conformation.

Inflammation: Dual COX-2 / 5-LOX Inhibition

While selective COX-2 inhibitors (like celecoxib) effectively reduce prostaglandin-mediated inflammation, they inherently shunt arachidonic acid metabolism toward the 5-lipoxygenase (5-LOX) pathway. This overproduces leukotrienes, leading to adverse gastrointestinal and cardiovascular events. To solve this, researchers have engineered novel benzothiophen-2-yl pyrazole carboxylic acid derivatives that act as dual COX-2/5-LOX inhibitors[5]. By blocking both enzymatic pathways simultaneously, these substituted pyrazoles offer a superior safety profile and more comprehensive anti-inflammatory action.

Caption: Mechanism of dual COX-2/5-LOX inhibition by engineered substituted pyrazoles.

Quantitative Data Presentation

The table below summarizes the pharmacological profiling of recently developed substituted pyrazoles, highlighting their target affinity (IC50) compared to established clinical standards.

Table 1: Pharmacological Profiling of Novel Substituted Pyrazoles

Compound Class	Target Enzyme	Test Model / Cell Line	Efficacy (IC50)	Reference Standard (IC50)
Benzothiophen-2-yl Pyrazole (149) [5]	COX-2	In vitro enzymatic assay	0.01 μM	Celecoxib (0.04 μM)
Benzothiophen-2-yl Pyrazole (149) [5]	5-LOX	In vitro enzymatic assay	1.78 μM	Indomethacin (N/A)
Indole-linked Pyrazole (33/34) [2]	CDK2	Kinase assay / HCT116	0.074 - 0.095 μM	Doxorubicin (24.7 μM)
Pyrazole Carbaldehyde (43) [2]	PI3K	MCF7 Breast Cancer	0.25 μM	Doxorubicin (0.95 μM)

Conclusion

Substituted pyrazoles remain one of the most privileged and versatile scaffolds in medicinal chemistry. The evolution of their synthesis—from traditional Knorr condensations to green, nanoparticle-catalyzed, regioselective methodologies—has significantly accelerated the pace of drug discovery. By systematically exploiting their unique tautomeric and amphoteric properties, researchers continue to design highly selective kinase inhibitors and dual-pathway anti-inflammatory agents that promise higher efficacy and lower toxicity than current clinical standards.

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Protocols & Analytical Methods

experimental procedure for formylation of pyrazoles

Advanced Application Note: Regioselective Formylation of Pyrazoles via the Vilsmeier-Haack Reaction

Strategic Context & Mechanistic Causality

Pyrazole-4-carbaldehydes are highly valued synthons in medicinal chemistry and drug development, serving as critical precursors for anti-inflammatory, anti-tubercular, and anti-cancer therapeutics[1]. The Vilsmeier-Haack (VH) formylation is the premier methodology for synthesizing these compounds due to its scalability, economic viability, and exceptional regioselectivity[2].

The reaction relies on the generation of a highly electrophilic chloroiminium salt (the Vilsmeier reagent), typically formed in situ by the reaction of phosphorus oxychloride (POCl₃) with N,N-dimethylformamide (DMF)[2]. The pyrazole core, being an electron-rich heterocycle, readily undergoes electrophilic aromatic substitution[2]. The C-4 position is the most thermodynamically and kinetically favored site for electrophilic attack due to the electron-donating resonance contributions from the two adjacent nitrogen atoms[2].

Following the initial attack, the loss of a proton and subsequent elimination of a chloride ion yields a stable iminium intermediate[1]. This intermediate is deliberately trapped and only converted to the target pyrazole-4-carbaldehyde upon controlled aqueous hydrolysis during the work-up phase[1].

Reaction Workflow & Logical Architecture

Caption: Workflow of the Vilsmeier-Haack formylation of pyrazoles.

Standardized Experimental Protocol

Note: This is a self-validating protocol designed for standard 1-alkyl/aryl-1H-pyrazoles. Highly deactivated substrates (e.g., 5-chloro-pyrazoles) require harsher conditions[3].

A. Preparation of the Vilsmeier Reagent

• Setup : Equip a flame-dried, two-necked round-bottom flask with a magnetic stir bar, a pressure-equalizing dropping funnel, and a nitrogen gas inlet[2].

• Solvent/Reactant : Add anhydrous DMF (typically 3–5 equivalents, or used as the bulk solvent) to the flask and cool to 0–5 °C using an ice-salt bath[2]. Causality: Low temperatures are critical to prevent the thermal decomposition of the Vilsmeier reagent and to control the highly exothermic reaction.

• Activation : Add POCl₃ (1.2–2.0 equivalents) dropwise via the dropping funnel over 15–30 minutes[4]. Maintain the internal temperature strictly below 10 °C[4].

• Maturation : Stir the mixture at 0–5 °C for an additional 30–60 minutes to ensure complete formation of the active chloroiminium salt[5].

B. Formylation Reaction 5. Substrate Addition : Dissolve the pyrazole substrate (1.0 equivalent) in a minimal volume of anhydrous DMF or dichloromethane (DCM)[2]. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0–5 °C[5]. 6. Heating : Remove the ice bath, allow the mixture to warm to room temperature, and then heat to 60–80 °C (or up to 120 °C for deactivated substrates)[5],[3]. 7. Monitoring : Monitor the reaction progress via Thin-Layer Chromatography (TLC)[2]. Validation Step: Because the intermediate is an iminium salt, directly spotting the reaction mixture will not show the final product. You must quench a micro-aliquot in saturated NaHCO₃ and extract with ethyl acetate before spotting on the TLC plate to accurately observe the aldehyde product[2].

C. Quenching, Hydrolysis, and Isolation 8. Quenching : Once the starting material is consumed, cool the reaction mixture to room temperature. Carefully pour the mixture onto a vigorously stirred beaker of crushed ice and water[5]. Causality: The ice quench serves a dual purpose: it safely destroys unreacted POCl₃ (which reacts violently with water) and provides the necessary aqueous environment to drive the hydrolysis of the iminium intermediate to the aldehyde[2],[1]. 9. Neutralization : Slowly neutralize the highly acidic aqueous mixture using saturated aqueous sodium bicarbonate (NaHCO₃) or 10% NaOH until the pH reaches 7–8[2]. 10. Extraction : Extract the aqueous phase multiple times with DCM or ethyl acetate[2]. Optimization: If the product is highly polar and water-soluble, saturate the aqueous layer with NaCl (brine) prior to extraction to force the product into the organic phase[2]. 11. Purification : Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography (typically using a hexane/ethyl acetate gradient) or recrystallization[5].

Quantitative Optimization & Troubleshooting

To ensure robust yields across diverse pyrazole scaffolds, refer to the optimized parameters and troubleshooting strategies summarized below:

Substrate Class / Issue	Reaction Conditions	Yield / Outcome	Mechanistic Mitigation / Causality
Standard 1-Alkyl/Aryl Pyrazoles	DMF/POCl₃ (1.2 eq), 60–80 °C, 2–4 h[4]	70–90%	Standard electrophilic attack at C-4 proceeds smoothly due to electron-rich nature[2].
5-Chloro-1H-pyrazoles	Excess DMF/POCl₃, 120 °C, 2 h[3]	~55%	Deactivated rings require higher thermal energy and excess reagent to drive the substitution[3].
Hydrazone Precursors	DMF/POCl₃, 60–90 °C, 6–20 h[1],[6]	65–85%	One-pot cyclization and formylation; requires extended heating to complete both ring closure and formylation[1],[7].
Impurity: Di-formylated Products	Harsh conditions / Excess time	Decreased target yield	The C-5 position can undergo secondary formylation. Mitigate by lowering temperature and strictly limiting reaction time[5].
Impurity: Chlorinated Byproducts	High temperatures (>90 °C)	Variable	The Vilsmeier reagent can act as a chlorinating agent. Control temperature strictly if chlorination is observed[5].
Low Yield: Emulsion Formation	Aqueous work-up phase	Product loss	Saturate the aqueous layer with NaCl to decrease polarity and break the emulsion during extraction[2].

References

• BenchChem. "Technical Support Center: Optimization of Vilsmeier-Haack Reaction Conditions for Pyrazoles". BenchChem.
• BenchChem. "Technical Support Center: Synthesis of 1-isopropyl-1H-pyrazole-4-carbaldehyde". BenchChem.
• Popov, A. V. et al. "Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions". Arkivoc 2019, vi, 1-14.
• RSC Advances. "Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent". RSC Publishing.
• BenchChem. "Application Notes and Protocols for Alternative Synthesis of 1-isopropyl-1H-pyrazole-4-carbaldehyde". BenchChem.
• ResearchGate. "Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity".
• Arabian Journal of Chemistry. "Synthesis, anti-inflammatory, analgesic and anticonvulsant activities of some new 4,6-dimethoxy-5-(heterocycles)benzofuran starting from naturally occurring visnagin".

Sources

• 1. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, anti-inflammatory, analgesic and anticonvulsant activities of some new 4,6-dimethoxy-5-(heterocycles)benzofuran starting from naturally occurring visnagin - Arabian Journal of Chemistry [arabjchem.org]

Application Notes &amp; Protocols: The Strategic Use of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate in Modern Drug Discovery

Prepared for: Researchers, Scientists, and Drug Development Professionals From: The Senior Application Scientist's Desk

Introduction: Unpacking a Privileged Scaffold

Nitrogen-containing heterocycles are foundational to medicinal chemistry, acting as the core scaffolds for a vast number of therapeutic agents.[1][2] Among these, the pyrazole ring is a distinguished "privileged structure" due to its metabolic stability and versatile binding capabilities, which stem from its aromatic character and hydrogen bonding capacity.[3][4] Many successful drugs, including the anti-inflammatory Celecoxib and the kinase inhibitor Ruxolitinib, feature a pyrazole core, demonstrating its clinical significance.[4][5]

This guide focuses on Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate , a highly functionalized and strategically designed building block for drug discovery. Its structure is not accidental; each component serves a distinct purpose for the medicinal chemist:

• The Pyrazole Core: The bioactive foundation.

• The 3-Formyl Group (-CHO): A versatile reactive handle for introducing molecular diversity through a wide array of chemical transformations.[6][7]

• The 4-Carboxylate Group (-COOCH₃): A secondary point for modification (e.g., hydrolysis to the acid followed by amidation) or to fine-tune electronic and solubility properties.

• The 1-Trityl Group (-C(Ph)₃): A bulky, acid-labile protecting group on the N1 nitrogen. This group serves two key functions: it directs reactions to other parts of the molecule and allows for late-stage N-functionalization after its removal, a critical step for exploring Structure-Activity Relationships (SAR).[8][9]

This document provides a detailed exploration of this reagent's properties, its strategic application in library synthesis, and step-by-step protocols for its key chemical transformations.

Physicochemical Profile and Core Utility

A thorough understanding of a building block's properties is paramount for its effective use.

Property	Value	Source / Method
Molecular Formula	C₂₉H₂₄N₂O₃	Calculated
Molecular Weight	448.52 g/mol	Calculated
Appearance	Expected to be a white to off-white solid	General observation for similar compounds
Core Reactive Sites	C3-Aldehyde, C4-Ester, N1-Position (post-deprotection)	Structural Analysis
Solubility	Soluble in common organic solvents (DCM, THF, DMF)	Predicted based on structure

The primary utility of this molecule is as a trifunctional scaffold, enabling a multi-directional approach to library generation and lead optimization.

Caption: Core reactive sites of the pyrazole building block.

Key Synthetic Protocols and Methodologies

The following protocols are foundational for unlocking the potential of this building block. They are designed to be robust and adaptable for both small-scale SAR studies and larger library synthesis efforts.

Protocol 1: N1-Trityl Group Deprotection

The removal of the trityl group is often the first step to enable functionalization of the pyrazole nitrogen. This is achieved under acidic conditions, leveraging the exceptional stability of the liberated triphenylmethyl (trityl) cation.[8][9]

Causality Behind Choices:

• Reagent: Trifluoroacetic acid (TFA) is a strong, volatile acid that is highly effective for trityl cleavage and is easily removed during workup.[10]

• Solvent: Dichloromethane (DCM) is an excellent solvent for the substrate and is inert to the acidic conditions.

• Workup: The aqueous sodium bicarbonate wash is crucial to neutralize the excess TFA, preventing potential degradation of the product. The triphenylmethanol byproduct is typically non-polar and easily separated by silica gel chromatography.

Step-by-Step Procedure:

• Dissolution: Dissolve Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (1.0 equiv) in anhydrous DCM to a concentration of 0.1 M in a round-bottom flask.

• Acid Addition: To the stirred solution at room temperature, add TFA (5.0 - 10.0 equiv) dropwise.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 1-4 hours. A new, more polar spot corresponding to the deprotected product should appear, and the starting material spot should disappear.

• Quenching: Upon completion, carefully concentrate the reaction mixture under reduced pressure.

• Workup: Re-dissolve the residue in a larger volume of DCM and transfer to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel (a typical eluent system would be a gradient of ethyl acetate in hexanes) to afford the pure Methyl 3-formyl-1H-pyrazole-4-carboxylate.

Protocol 2: Reductive Amination of the 3-Formyl Group

Reductive amination is one of the most powerful and widely used methods in medicinal chemistry for introducing amine functionality and building molecular complexity.[11]

Causality Behind Choices:

• Reagent: Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent. It is particularly effective for reductive aminations because it is less reactive towards the aldehyde in the absence of the iminium ion intermediate, minimizing side reactions like alcohol formation.

• Additive: Acetic acid acts as a catalyst, promoting the formation of the key iminium ion intermediate.

• Solvent: Dichloroethane (DCE) or DCM are common solvents that work well for this transformation.

Step-by-Step Procedure:

• Initial Setup: To a solution of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (1.0 equiv) in DCE, add the desired primary or secondary amine (1.1 equiv) and glacial acetic acid (1.1 equiv).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the iminium ion intermediate.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 equiv) portion-wise to the reaction mixture. Be cautious as some gas evolution may occur.

• Reaction Monitoring: Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting material is consumed (typically 2-16 hours).

• Workup: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Extract the aqueous layer with DCM (3x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting N-substituted aminomethyl pyrazole derivative by flash column chromatography.

Protocol 3: Knoevenagel Condensation with Active Methylene Compounds

This classic carbon-carbon bond-forming reaction allows for the extension of the pyrazole scaffold by reacting the aldehyde with compounds containing an acidic methylene group.[12]

Causality Behind Choices:

• Base Catalyst: Piperidine is a commonly used weak base catalyst that is effective in promoting the condensation without causing unwanted side reactions.

• Solvent: Ethanol or methanol are good solvents for this reaction, as they effectively solubilize the reactants and facilitate the reaction.

Step-by-Step Procedure:

• Reaction Setup: In a suitable flask, dissolve Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (1.0 equiv) and the active methylene compound (e.g., malononitrile, ethyl cyanoacetate) (1.05 equiv) in ethanol.

• Catalyst Addition: Add a catalytic amount of piperidine (e.g., 0.1 equiv) to the mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature or gently heat to reflux. Monitor the reaction progress by TLC. The formation of a new, less polar product is expected.

• Product Isolation: Upon completion, the product may precipitate from the reaction mixture upon cooling. If so, collect the solid by filtration and wash with cold ethanol.

• Workup: If the product does not precipitate, concentrate the reaction mixture and partition the residue between ethyl acetate and water. Separate the organic layer.

• Drying and Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify the crude product by recrystallization or flash column chromatography to yield the pyrazolyl-vinyl derivative.

Strategic Application in a Drug Discovery Workflow

This building block is ideally suited for a systematic drug discovery campaign. The distinct reactive handles allow for a logical progression from library synthesis to lead optimization.

Caption: A hypothetical drug discovery workflow using the title compound.

Workflow Explanation:

• Library Synthesis: The initial building block is used in parallel synthesis platforms. A diverse library can be rapidly generated by reacting it with a collection of amines (Protocol 2) or active methylene compounds (Protocol 3). A second dimension of diversity is introduced by deprotecting the trityl group (Protocol 1) and subsequently alkylating/arylating the N1 position.

• Screening & Hit Identification: This diverse library is then screened against a specific biological target. Active compounds, or "hits," are identified.

• SAR Expansion: For a given hit, the three points of diversity are systematically explored. For example, if a hit was generated via reductive amination, new analogs can be made by keeping the amine constant while modifying the N1 position or the C4-ester (e.g., by converting it to various amides). This systematic approach allows for a deep understanding of the structure-activity relationship, guiding the design of more potent and selective compounds.

• Lead Optimization: The most promising compounds from the SAR expansion phase are further refined to improve their drug-like properties (ADME: Absorption, Distribution, Metabolism, Excretion) en route to a clinical candidate.

Conclusion

Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate is more than just a chemical; it is a strategic tool for medicinal chemists. Its pre-installed, orthogonally reactive functional groups provide a streamlined and logical pathway for the synthesis of diverse compound libraries and the efficient exploration of structure-activity relationships. By understanding the causality behind the protocols for its manipulation, researchers can fully leverage this building block to accelerate the discovery of novel therapeutics.

References

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• Research and Reviews. (2024, September 25). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Retrieved from [Link]

• RSC Publishing. (2016, November 17). Review: biologically active pyrazole derivatives. Retrieved from [Link]

• Future Medicinal Chemistry. (2023, November 7). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Retrieved from [Link]

• Journal of Drug Delivery and Therapeutics. (n.d.). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Retrieved from [Link]

• ResearchGate. (2011, May 30). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Retrieved from [Link]

• ARKIVOC. (n.d.). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Retrieved from [Link]

• ACS Publications. (2021, June 7). Aldehydes as Photoremovable Directing Groups: Synthesis of Pyrazoles by a Photocatalyzed [3+2] Cycloaddition/Norrish Type Fragmentation Sequence. Retrieved from [Link]

• ResearchGate. (n.d.). Scope of synthesis of pyrazole derivatives with various aldehydes. Retrieved from [Link]

• PMC. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• ResearchGate. (n.d.). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Retrieved from [Link]

• Thieme. (2025, September 2). Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs). Retrieved from [Link]

• Total Synthesis. (2024, September 14). Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Trityl Protection. Retrieved from [Link]

• ResearchGate. (2025, August 10). 4-Formylpyrazoles: Applications in Organic Synthesis | Request PDF. Retrieved from [Link]

Sources

• 1. Review: biologically active pyrazole derivatives - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C6NJ03181A [pubs.rsc.org]
• 2. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications – Oriental Journal of Chemistry [orientjchem.org]
• 3. rroij.com [rroij.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 6. researchgate.net [researchgate.net]
• 7. quod.lib.umich.edu [quod.lib.umich.edu]
• 8. total-synthesis.com [total-synthesis.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Trityl Protection in Organic Chemistry [commonorganicchemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. thieme-connect.com [thieme-connect.com]

The Versatile Building Block: Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate in Modern Drug Discovery

Introduction: The Significance of the Pyrazole Scaffold and the Utility of a Multi-Functionalized Building Block

The pyrazole nucleus is a cornerstone of medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] Its prevalence stems from its ability to engage in a variety of biological interactions, its metabolic stability, and the synthetic tractability that allows for facile decoration with diverse functional groups. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and application of a highly versatile and strategically designed building block: Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate .

This molecule is engineered for efficiency in chemical synthesis. The trityl group offers robust protection of the pyrazole nitrogen, preventing unwanted side reactions while being readily removable under acidic conditions. The orthogonal formyl and methyl ester functionalities at positions 3 and 4, respectively, serve as handles for a wide array of chemical transformations. This allows for the sequential and controlled introduction of molecular complexity, making it an ideal starting point for the construction of compound libraries for high-throughput screening and lead optimization in drug discovery programs. This guide will detail the synthesis of this building block, explore its diverse reactivity, and provide detailed protocols for its application in the synthesis of more complex molecular architectures.

Synthesis of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate: A Step-by-Step Protocol

The synthesis of the title compound is a multi-step process that leverages classical and reliable organic reactions. The following protocol provides a comprehensive, step-by-step guide to its preparation.

Overall Synthetic Scheme

Caption: Figure 1. Overall synthetic scheme for the target building block.

Part 1: Synthesis of Methyl 2-(ethoxymethylene)-3-oxobutanoate

This initial step creates the 1,3-dicarbonyl precursor necessary for the Knorr pyrazole synthesis.

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine methyl acetoacetate (1.0 equiv), triethyl orthoformate (1.2 equiv), and a catalytic amount of acetic anhydride (0.1 equiv).

• Reaction: Heat the mixture to reflux (typically 120-130°C) for 2-3 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The crude product can often be used in the next step without further purification. If necessary, purify by vacuum distillation.

Part 2: Knorr Pyrazole Synthesis to Yield Methyl 3-methyl-1H-pyrazole-4-carboxylate

This is a classic cyclocondensation reaction to form the pyrazole core.[2]

Protocol:

• Reaction Setup: In a round-bottom flask, dissolve the crude methyl 2-(ethoxymethylene)-3-oxobutanoate (1.0 equiv) in a suitable solvent such as ethanol or acetic acid.

• Addition of Hydrazine: Cool the solution in an ice bath and slowly add hydrazine hydrate (1.0-1.2 equiv) dropwise, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 1-2 hours. Monitor the reaction by TLC.

• Work-up and Purification: Upon completion, cool the reaction mixture and remove the solvent under reduced pressure. The resulting residue can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by silica gel column chromatography to afford the desired pyrazole ester.

Part 3: N-Tritylation of the Pyrazole Ring

The trityl group is introduced to protect the pyrazole nitrogen.

Protocol:

• Reaction Setup: Dissolve methyl 3-methyl-1H-pyrazole-4-carboxylate (1.0 equiv) in anhydrous pyridine or a mixture of dichloromethane and a non-nucleophilic base like triethylamine.

• Addition of Trityl Chloride: Add trityl chloride (1.1-1.2 equiv) portion-wise to the stirred solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature overnight. Monitor the reaction by TLC.

• Work-up and Purification: Once the reaction is complete, quench with water and extract the product with an organic solvent such as ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

Part 4: Vilsmeier-Haack Formylation

The formyl group is introduced at the C3 position of the pyrazole ring.[3][4]

Protocol:

• Preparation of Vilsmeier Reagent: In a flask cooled in an ice bath, add phosphorus oxychloride (POCl₃, 3.0 equiv) to anhydrous N,N-dimethylformamide (DMF) dropwise with stirring. Allow the mixture to stir at room temperature for 30 minutes.

• Reaction: To the pre-formed Vilsmeier reagent, add a solution of methyl 3-methyl-1-trityl-1H-pyrazole-4-carboxylate (1.0 equiv) in DMF dropwise at 0°C.

• Heating: After the addition, heat the reaction mixture to 60-80°C and stir for several hours until the starting material is consumed (monitor by TLC).

• Work-up and Purification: Cool the reaction mixture to room temperature and pour it onto crushed ice with vigorous stirring. Neutralize the solution with a base such as sodium bicarbonate or sodium hydroxide. The product will often precipitate and can be collected by filtration. Alternatively, extract the product with an organic solvent. The crude product can be purified by recrystallization or silica gel column chromatography to yield Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate.

Applications in Synthetic Chemistry: Derivatization of the Building Block

The true utility of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate lies in the selective and diverse transformations of its functional groups.

Transformations of the 3-Formyl Group

The aldehyde functionality is a versatile handle for C-C and C-N bond formation.

1. Wittig Olefination:

The Wittig reaction allows for the conversion of the formyl group into a variety of substituted alkenes.[5][6]

Protocol for Wittig Reaction:

• Ylide Generation: In a flame-dried flask under an inert atmosphere, suspend the desired phosphonium salt (1.1 equiv) in anhydrous THF. Cool the suspension to -78°C and add a strong base such as n-butyllithium (1.05 equiv) dropwise. Allow the mixture to warm to room temperature to form the ylide.

• Reaction: Cool the ylide solution back to -78°C and add a solution of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (1.0 equiv) in anhydrous THF dropwise.

• Work-up: After stirring for a few hours, quench the reaction with saturated aqueous ammonium chloride. Extract the product with an organic solvent, dry the organic layer, and concentrate. Purify the crude product by column chromatography.

Caption: Figure 2. Wittig olefination of the 3-formyl group.

2. Reductive Amination:

This reaction is a powerful tool for introducing amine functionalities, which are prevalent in bioactive molecules.[7][8]

Protocol for Reductive Amination:

• Imine Formation: Dissolve Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (1.0 equiv) and the desired primary or secondary amine (1.1 equiv) in a suitable solvent such as methanol or dichloroethane. Add a catalytic amount of acetic acid.

• Reduction: To the solution containing the in situ formed imine, add a reducing agent such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB) (1.5 equiv) portion-wise.

• Work-up: Stir the reaction at room temperature until completion. Quench the reaction with water and extract the product with an organic solvent. Dry and concentrate the organic layer, and purify the residue by column chromatography.

Transformations of the 4-Carboxylate Group

The methyl ester can be readily converted into other functional groups, most notably amides.

1. Saponification to Carboxylic Acid:

Protocol:

• Dissolve the methyl ester in a mixture of THF and water.

• Add an excess of lithium hydroxide (LiOH) or sodium hydroxide (NaOH) and stir at room temperature until the ester is fully hydrolyzed (monitor by TLC).

• Acidify the reaction mixture with dilute HCl to precipitate the carboxylic acid.

• Collect the solid by filtration or extract with an organic solvent.

2. Amide Coupling:

The resulting carboxylic acid can be coupled with a wide range of amines to form pyrazole-4-carboxamides, a common motif in kinase inhibitors.[9]

Protocol for Amide Coupling:

• Activation: Dissolve the pyrazole-4-carboxylic acid (1.0 equiv) in an anhydrous solvent like DMF or DCM. Add a coupling agent such as HATU or HOBt/EDC (1.1 equiv) and a base like diisopropylethylamine (DIPEA) (2.0 equiv).

• Amine Addition: Add the desired amine (1.0-1.2 equiv) to the activated carboxylic acid solution.

• Reaction: Stir the mixture at room temperature overnight.

• Work-up: Dilute the reaction with an organic solvent and wash with aqueous solutions of acid, base, and brine. Dry the organic layer and concentrate. Purify the crude amide by column chromatography or recrystallization.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Synthesis and Anticancer Activity of Some New Pyrazolo[3,4-d]pyrimidin-4-one Derivatives | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines – Oriental Journal of Chemistry [orientjchem.org]
• 5. epubl.ktu.edu [epubl.ktu.edu]
• 6. dau.url.edu [dau.url.edu]
• 7. Synthesis, biological evaluation, and molecular docking studies of N,1,3-triphenyl-1H-pyrazole-4-carboxamide derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of N-(1H-pyrazol-4-yl)carboxamide inhibitors of interleukin-1 receptor associated kinase 4: Bicyclic core modifications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

reaction of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate with amines

Application Note: Reductive Amination of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate in Pharmaceutical Scaffold Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals.

Strategic Context: The Pyrazole Scaffold in Drug Discovery

The pyrazole ring is a highly privileged pharmacophore in modern drug discovery, frequently embedded in the structures of kinase inhibitors, sGC stimulators, and protein-protein interaction modulators. Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (CAS: 960234-85-9)[1] serves as an exceptionally versatile bifunctional building block.

The strategic advantage of this specific intermediate lies in its highly differentiated functional groups:

• C3-Formyl Group: Acts as the primary electrophilic handle, perfectly primed for C-N bond formation via reductive amination.

• C4-Methyl Ester: Provides a stable, orthogonal functional group that can later be saponified to a carboxylic acid for amide coupling.

• N1-Trityl (Triphenylmethyl) Group: A massive steric shield that locks the tautomeric state of the pyrazole, directs regiochemistry exclusively to the C3/C4 positions, and prevents unwanted N-alkylation during downstream modifications.

Mechanistic Causality & Reaction Design

The reaction of the C3-formyl group with primary or secondary amines is best achieved via Reductive Amination . This is a cascade process involving the initial condensation of the amine with the aldehyde to form an iminium ion, followed by in situ hydride reduction to yield a stable alkylated amine.

To ensure high yields and prevent the degradation of the starting material, the reaction conditions must be meticulously designed to navigate two competing chemical sensitivities:

• Preventing Direct Aldehyde Reduction: If a strong, unhindered reducing agent like Sodium Borohydride (NaBH₄) is used, the C3-formyl group will be rapidly reduced to a primary alcohol (carbinol) before the amine can condense. To prevent this, Sodium Triacetoxyborohydride (NaBH(OAc)₃, STAB) is the reagent of choice. STAB is a mild, sterically hindered hydride source that selectively reduces protonated iminium ions much faster than unactivated aldehydes ().

• Navigating Trityl Group Lability: The N1-trityl group is highly sensitive to strongly acidic conditions. While acid catalysis is required to accelerate iminium ion formation, using strong acids like Trifluoroacetic acid (TFA) or HCl will trigger rapid detritylation, leading to highly polar, difficult-to-purify N-H pyrazole byproducts. Therefore, Acetic Acid (AcOH) is used as a perfectly balanced, mild proton source (pKa ~4.76) that activates the imine without cleaving the trityl ether.

Fig 1: Mechanistic pathway of the reductive amination of 3-formyl pyrazole.

Quantitative Data & Optimization

The selection of solvent and additives plays a critical role in the success of this transformation. The massive trityl group renders the starting material highly lipophilic, making halogenated solvents like 1,2-Dichloroethane (DCE) vastly superior to standard polar protic solvents like Methanol.

Table 1: Optimization of Reductive Amination Conditions

Solvent	Reductant (Eq)	Additive (Eq)	Temp	Yield (%)	Detritylation (%)	Mechanistic Observation
Methanol	NaBH₄ (1.5)	None	0 °C	15%	< 5%	Direct reduction to alcohol dominates.
DCE	NaBH(OAc)₃ (1.5)	None	25 °C	65%	< 5%	Slow imine formation; incomplete conversion.
DCE	NaBH(OAc)₃ (1.5)	AcOH (1.0)	25 °C	92%	< 5%	Optimal: Fast conversion, trityl group intact.
DCE	NaBH(OAc)₃ (1.5)	TFA (0.5)	25 °C	40%	> 50%	Severe loss of N1-trityl protection.
THF	NaCNBH₃ (1.5)	AcOH (1.0)	60 °C	78%	15%	Heating induces partial detritylation; toxic byproducts.

Experimental Protocol: Self-Validating Workflow

This protocol is designed as a self-validating system. Embedded Validation Checkpoints (VC) ensure that the operator can confirm the success of each mechanistic step before proceeding, preventing the loss of valuable intermediates.

Materials Required:

• Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (1.0 equivalent)

• Primary or Secondary Amine (1.2 equivalents)

• Sodium Triacetoxyborohydride (STAB) (1.5 equivalents)

• Glacial Acetic Acid (1.0 equivalent)

• 1,2-Dichloroethane (DCE), anhydrous (0.1 M relative to pyrazole)

Step-by-Step Methodology:

• Reagent Preparation: In an oven-dried, argon-flushed round-bottom flask, dissolve Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (1.0 eq) and the target amine (1.2 eq) in anhydrous DCE.

• Imine Condensation: Add glacial Acetic Acid (1.0 eq) dropwise to the stirring solution at room temperature (20–25 °C). Allow the mixture to stir for 30–60 minutes.

  • Validation Checkpoint 1 (VC1): Withdraw a 10 µL aliquot, dilute in Acetonitrile, and analyze via LC-MS. You must observe the disappearance of the starting material mass ([M+H]⁺ = 397.1) and the appearance of the intermediate imine mass. Do not proceed to reduction until aldehyde consumption is >90%.

• Hydride Reduction: Cool the reaction mixture briefly to 0 °C using an ice bath. Add NaBH(OAc)₃ (1.5 eq) portionwise over 5 minutes to control any mild exotherm. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 to 4 hours.

  • Validation Checkpoint 2 (VC2): Perform TLC (Hexanes:Ethyl Acetate 7:3) and LC-MS. The imine intermediate should be fully consumed, replaced by a more polar product spot (the alkylated amine). If imine persists, add an additional 0.5 eq of STAB and stir for 1 hour.

• Quench and Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (equal volume to DCE) to neutralize the acetic acid and destroy unreacted hydride. Stir vigorously for 15 minutes until gas evolution ceases.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel. Because the product is an amine, pre-treat the silica gel with 1% Triethylamine (TEA) in Hexanes to prevent streaking and irreversible binding of the product to acidic silanol groups.

Fig 2: Step-by-step experimental workflow for the reductive amination process.

Downstream Applications

Following successful reductive amination, the resulting Methyl 3-((alkylamino)methyl)-1-trityl-1H-pyrazole-4-carboxylate can be advanced through several pathways:

• Saponification: The C4-methyl ester can be hydrolyzed using LiOH in THF/Water to yield the corresponding carboxylic acid, which is primed for amide coupling with complex anilines.

• Detritylation: Once the C3 and C4 positions are fully elaborated, the N1-trityl group can be cleanly removed using 20% TFA in DCM, exposing the free N-H pyrazole for final biological testing or further N-arylation via Chan-Lam coupling.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. URL:[Link]

• Faria, J. V., et al. (2017). Recent advances in the synthesis of biologically active pyrazoles. European Journal of Medicinal Chemistry, 137, 235-261. URL:[Link]

Sources

• 1. methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate | 960234-85-9 [m.chemicalbook.com]

purification techniques for Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate

Application Note: Advanced Purification Protocols for Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate

Introduction & Physicochemical Profiling

Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (CAS: 960234-85-9) [1] is a highly functionalized heterocyclic building block widely utilized in the synthesis of kinase inhibitors and meprin modulators. The molecule presents a unique purification challenge due to the juxtaposition of three distinct functional groups:

• Trityl (Triphenylmethyl) Group: Imparts extreme lipophilicity and steric bulk to the molecule. Crucially, the N-trityl bond is highly acid-labile. The formation of the highly stable triphenylmethyl carbocation makes it susceptible to rapid cleavage even under mildly acidic conditions[2].

• Formyl Group: An electrophilic aldehyde at the C3 position. It is highly prone to nucleophilic attack, meaning primary or secondary amines cannot be used as basic modifiers during chromatography due to the risk of Schiff base (imine) formation.

• Methyl Carboxylate: An ester at the C4 position, which is susceptible to hydrolysis under strongly basic aqueous conditions.

The Causality of Chromatographic Degradation

When researchers attempt to purify trityl-protected pyrazoles using standard normal-phase silica gel, they frequently observe poor recovery and mysterious baseline smearing.

The Mechanism: Standard chromatographic silica gel contains unendcapped silanol groups (-SiOH), which create a weakly acidic microenvironment (pH ~4.5–5.5). As the compound travels down the column, these silanols protonate the pyrazole nitrogen [3]. The bulky trityl group then acts as an excellent leaving group, generating the trityl cation and the deprotected pyrazole on the column.

The Solution: The silica must be deactivated (neutralized) prior to loading the sample. However, because of the reactive formyl group, ammonia or primary amines must be strictly avoided. Triethylamine (TEA), a sterically hindered tertiary amine, is the mandatory additive because it neutralizes the silica without acting as a nucleophile.

Quantitative Data Summary

The following table summarizes the optimized purification strategies, comparing their operational parameters and risks.

Purification Method	Stationary Phase / Solvent System	Mandatory Additive / Modifier	Expected Recovery	Trityl Cleavage Risk
Normal Phase Flash	Silica Gel (60 Å, 40-63 μm)	1% v/v Triethylamine (TEA)	85–92%	High (if TEA is omitted)
Reverse Phase HPLC	C18 Prep Column (5 μm)	10 mM NH₄HCO₃ (pH 8.0)	90–95%	High (if 0.1% TFA is used)
Recrystallization	EtOAc / n-Heptane	None Required	70–80%	None

Experimental Workflows & Decision Matrix

Decision matrix for selecting the optimal purification route based on scale.

Step-by-Step Self-Validating Protocols

Protocol A: Base-Deactivated Normal Phase Flash Chromatography Application: Medium to large scale (1 g – 50 g) complex mixtures.

• Solvent Preparation: Prepare a mobile phase system of Hexanes and Ethyl Acetate (EtOAc). To both reservoirs, add exactly 1% v/v Triethylamine (TEA). Mix thoroughly.

• Column Conditioning (Critical Step): Flush the bare silica column with at least 3 column volumes (CV) of the 1% TEA/Hexanes solution.

  • Self-Validation Check: Collect the flow-through and test the pH with a wet indicator strip. The pH must read >7.5 before loading the sample to ensure all acidic silanols are capped.

• Sample Loading: Dissolve the crude mixture in a minimum amount of Dichloromethane (DCM) containing 1% TEA. Dry loading is not recommended as the acidic nature of Celite or un-treated silica can cause premature detritylation during solvent evaporation.

• Elution: Run a gradient from 0% to 40% EtOAc in Hexanes (maintaining 1% TEA throughout). The highly lipophilic trityl group ensures the product elutes relatively early compared to deprotected impurities.

• Fraction Analysis: Spot fractions on TLC plates.

  • Self-Validation Check: The target compound will be strongly UV-active (254 nm). Stain with acidic p-anisaldehyde and heat; the intact trityl group typically yields a bright yellow/orange spot, confirming the protecting group survived the column.

Protocol B: Neutral/Mildly Basic Reverse-Phase Preparative HPLC Application: Small scale (<1 g) requiring >99% purity for biological assays.

• Buffer Selection: Strictly avoid 0.1% Trifluoroacetic acid (TFA) or Formic Acid, which are standard in LC-MS but will quantitatively cleave the trityl group during fraction concentration. Instead, prepare Mobile Phase A as 10 mM Ammonium Bicarbonate (NH₄HCO₃) in highly purified water, adjusted to pH 8.0. Mobile Phase B is HPLC-grade Acetonitrile.

• Method Setup: Use a C18 preparative column. Due to the extreme lipophilicity of the trityl group, start the gradient at a high organic composition (e.g., 50% B) and ramp to 100% B over 15 minutes.

• Post-Purification: Lyophilize the collected fractions immediately.

  • Self-Validation Check: Re-inject a fraction on an analytical LC-MS. The intact mass should show [M+H]+ or [M+Na]+ without the appearance of the intense m/z 243 peak (which corresponds to the cleaved trityl cation).

Protocol C: Recrystallization Application: Large scale (>10 g) upgrading of moderately pure material.

• Dissolution: Place the crude solid in a round-bottom flask. Add Ethyl Acetate (EtOAc) dropwise while heating to 60 °C until the solid just dissolves (creating a saturated solution).

• Anti-Solvent Addition: Slowly add n-Heptane dropwise until the solution becomes faintly turbid. Add exactly one drop of EtOAc to clear the turbidity.

• Crystallization: Remove from heat and allow the flask to cool to room temperature undisturbed.

  • Self-Validation Check: The bulky trityl group drives the formation of distinct, well-defined crystalline needles. If an oil forms (oiling out), reheat the mixture and add 5% more EtOAc before cooling again to force crystalline nucleation.

• Isolation: Filter the crystals via a Büchner funnel, wash with ice-cold n-Heptane, and dry under high vacuum.

References

• MolCore BioPharmatech. "60456-93-1 | 1H-pyrazol-5-ol - MolCore" (Contains catalog data for related trityl-pyrazole intermediates including CAS 960234-85-9). Source: molcore.com. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHV7vmRXYzM-g8UZ3PHvyCVTyDdHw96wFQw4yynH19J7blTW2J-mtzM_IvigI3fWqJ3RmsR16cUaxT2fPUnO0yLwzQe7L-xL8xX2y4o3DBPZwEiwz4fxfG7ruKh_0oH7uwjOxuAwA==]
• SciSpace. "Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β" (Details the deliberate acidic cleavage of trityl-protected pyrazoles using TFA/DCM). Source: scispace.com. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFj8pO2L4CSMus2LL9QUETKeHyfRgyjb5u9q9aPoPjwAmVA3DCTtZ-rIPAArQqCRr6EeM067csoTtkLl6yCHb1cx64gkvdydCuq7cs8as8KzPZTgxxuvxxhAuiCn-qo3B7prWZdT6F22imdM_oMnalt8CPH8K1E17kFLN4nlwE6yxzK0LrDArgTL2XSpGtXMkBTOs458tQ790u38g==]
• National Institutes of Health (PMC). "Synthesis and Characterization of Pyrazole-Enriched Cationic Nanoparticles as New Promising Antibacterial Agent by Mutual Cooperation" (Discusses the chemical reactivity and basic/acidic sensitivity of the pyrazole nucleus). Source: nih.gov. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFwmqhud745oCN1DApjB6qbDgTVm6crzl06ubeP_UXbPwXp7Wr_dr_W3B9zGkT3c5Tt1wUWuK0E4JEZzTsoEU8mIslvXty9kPu-fdalfHS5LBmRqvVlifjZ5pfC4xVOQSFWb-JyPBvmk23eFLg=]

Application Note: Analytical Profiling and Structural Elucidation of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate

Executive Summary & Analytical Causality

Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (CAS: 960234-85-9) is a highly functionalized pyrazole scaffold serving as a critical building block in advanced active pharmaceutical ingredient (API) synthesis[1]. The presence of the triphenylmethyl (trityl/Trt) protecting group at the N1 position dictates the entire analytical strategy. While the Trt group is strategically implemented to provide steric shielding and direct regioselective C-C couplings away from the substituted nitrogen[2], it introduces specific analytical vulnerabilities that must be actively managed:

• Acid Lability: The N-Trt bond is prone to hydrolysis in strongly acidic aqueous environments, necessitating carefully buffered chromatographic conditions to prevent on-column degradation[3].

• Ionization Bias: In mass spectrometry, the extreme stability of the trityl cation can suppress the intact parent ion signal if source energies are not deliberately attenuated.

• Spectral Masking: The 15 aromatic protons of the Trt group dominate the NMR spectrum, requiring high-resolution acquisition to identify the core pyrazole signals[4].

To address these challenges, this guide details a self-validating analytical system where orthogonal techniques (HPLC, LC-MS, NMR, and FTIR) cross-verify the structural and chemical integrity of the intermediate.

Physicochemical Profile

Parameter	Specification
Chemical Name	Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate
CAS Number	960234-85-9
Molecular Formula	C₂₅H₂₀N₂O₃
Molecular Weight	396.44 g/mol
Structural Features	N1-Trityl protected, C3-Formyl (Aldehyde), C4-Methyl ester
Key Vulnerability	Detritylation (loss of -C(C₆H₅)₃) under low pH or high thermal stress

Orthogonal Analytical Strategy

The following workflow illustrates the self-validating nature of the protocol. Chromatographic purity is validated by mass spectrometry to ensure peaks are not degradation artifacts, while exact regiochemistry is confirmed via NMR[5].

Orthogonal analytical workflow for validating trityl-protected pyrazole intermediates.

Protocol 1: Chromatographic Purity (HPLC-PDA)

Causality: Standard 0.1% TFA mobile phases (pH ~2) can induce on-column detritylation, leading to false impurity peaks (typically the deprotected pyrazole and triphenylmethanol). To prevent this artifact, this protocol utilizes a 10 mM Ammonium Acetate buffer (pH 6.5) to maintain the integrity of the N-Trt bond while providing sharp peak shapes[3].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10 mg of the compound. Dissolve in 10 mL of HPLC-grade Acetonitrile (1 mg/mL stock). Sonicate for 5 minutes. Dilute to 0.1 mg/mL using the initial mobile phase composition (90% Buffer / 10% ACN).

• System Equilibration: Purge the HPLC system with Mobile Phase A (10 mM Ammonium Acetate, pH 6.5) and Mobile Phase B (Acetonitrile). Equilibrate a C18 column (150 x 4.6 mm, 3.5 µm) at 30°C for 20 column volumes.

• Injection & Acquisition: Inject 10 µL of the prepared sample. Run the gradient program detailed below. Record UV absorbance at 254 nm (optimal for the trityl chromophore) and 220 nm.

• Data Processing: Integrate all peaks with a signal-to-noise ratio > 3. Calculate relative purity by area normalization.

Table 1: HPLC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Buffer)	% Mobile Phase B (ACN)
0.0	1.0	90	10
2.0	1.0	90	10
12.0	1.0	5	95
15.0	1.0	5	95
15.1	1.0	90	10
20.0	1.0	90	10

Protocol 2: Structural Elucidation via LC-ESI-MS/MS

Causality: The trityl group acts as a "mass spec sink." Under standard ESI+ conditions, the N-C bond cleaves readily, yielding the intensely stable triphenylmethyl cation (m/z 243.1). To observe the intact [M+H]⁺ (m/z 397.1), the fragmentor voltage must be minimized[2]. The protocol intentionally ramps the collision energy to force this cleavage, using the resulting fragments as a structural diagnostic tool.

ESI-MS/MS fragmentation pathway highlighting the dominant trityl cation cleavage.

Step-by-Step Methodology:

• Sample Preparation: Dilute the HPLC stock solution to 1 µg/mL in 50:50 Acetonitrile/Water containing 0.1% Formic Acid. Note: Analyze immediately to prevent acid-catalyzed detritylation in the autosampler vial.

• Instrument Tuning: Infuse the sample directly into the ESI source at 10 µL/min. Optimize the capillary voltage to 3.0 kV. Crucially, lower the fragmentor/cone voltage to ≤70 V to prevent in-source fragmentation.

• MS/MS Acquisition: Isolate the[M+H]⁺ precursor (m/z 397.1) in the quadrupole. Apply a collision energy (CE) ramp from 10 eV to 40 eV in the collision cell.

Table 2: LC-ESI-MS/MS Diagnostic Ions

m/z (Observed)	Ion Species	Relative Abundance (Low CE)	Relative Abundance (High CE)	Structural Significance
419.1	[M+Na]⁺	Medium	Low	Intact sodiated adduct
397.1	[M+H]⁺	High	Trace	Intact protonated mass
243.1	[Trt]⁺	Medium	Base Peak (100%)	Triphenylmethyl cation
155.0	[M-Trt+2H]⁺	Low	Medium	Deprotected pyrazole core

Protocol 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is the ultimate arbiter of regiochemistry. The placement of the formyl group at C3 and the ester at C4 leaves the C5 position with a solitary proton. The electron-withdrawing nature of the adjacent ester and the N-Trt group shifts this C5 proton significantly downfield (~8.15 ppm), cleanly separating it from the massive Trt multiplet (7.10–7.40 ppm)[4].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS as an internal standard. Transfer to a 5 mm NMR tube.

• ¹H Acquisition: Acquire ¹H NMR at 400 MHz. Use a standard single-pulse sequence (zg30), 16 scans, 2-second relaxation delay, and a spectral width of 15 ppm.

• ¹³C Acquisition: Acquire ¹³C{¹H} NMR at 100 MHz using a power-gated decoupling sequence (zgpg30). Acquire 1024 scans with a 2-second relaxation delay to ensure adequate signal-to-noise for the quaternary carbons (especially the Trt Cq at ~79.5 ppm).

• Processing: Apply exponential line broadening (0.3 Hz for ¹H, 1.0 Hz for ¹³C). Phase and baseline correct. Reference the TMS peak to 0.00 ppm.

Table 3: ¹H and ¹³C NMR Assignments (CDCl₃, 400 MHz / 100 MHz)

Position	¹H Chemical Shift (ppm)	Multiplicity & Integration	¹³C Chemical Shift (ppm)	Assignment Notes
C3-CHO	10.15	Singlet, 1H	186.5	Aldehyde carbonyl, highly deshielded
C4-COOCH₃	3.85	Singlet, 3H	52.1 (CH₃), 163.2 (C=O)	Methyl ester
C5-H	8.15	Singlet, 1H	138.4	Pyrazole core proton, shifted downfield by N-Trt
N1-Trt	7.10 - 7.40	Multiplet, 15H	79.5 (Cq), 127.5-130.2 (Ar)	Massive aromatic overlap; Cq is diagnostic for N-C bond
Pyrazole C3	-	-	144.2	Quaternary pyrazole carbon
Pyrazole C4	-	-	118.5	Quaternary pyrazole carbon

Protocol 4: Fourier-Transform Infrared (FTIR) Spectroscopy

Causality: Differentiating the two carbonyl environments is critical for confirming that neither group was reduced or hydrolyzed during prior synthetic steps. The ester C=O typically absorbs at a higher frequency than the conjugated aldehyde C=O[6].

Step-by-Step Methodology:

• Sample Preparation: Ensure the sample is completely dry. Prepare a KBr pellet by grinding 1 mg of the compound with 100 mg of IR-grade KBr in an agate mortar. Press at 10 tons for 2 minutes to form a transparent disk.

• Acquisition: Place the pellet in the FTIR spectrometer. Collect 32 scans from 4000 cm⁻¹ to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Analysis: Identify the distinct C=O stretching frequencies. The ester carbonyl will appear sharper and slightly higher (~1725 cm⁻¹) compared to the conjugated formyl carbonyl (~1695 cm⁻¹).

Sources

• 1. molcore.com [molcore.com]
• 2. (1-Trityl-1H-pyrazol-4-yl)boronic acid | 207307-51-5 | Benchchem [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Synthesis of Dihydrooxepino[3,2-c]Pyrazoles via Claisen Rearrangement and Ring-Closing Metathesis from 4-Allyloxy-1H-pyrazoles [mdpi.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imine ligands and mixed metal polynuclear complexes - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

side reactions in the formylation of pyrazoles

Welcome to the Technical Support Center for Heterocyclic Synthesis. This guide is engineered for researchers, scientists, and drug development professionals dealing with the nuanced challenges of pyrazole formylation.

The Vilsmeier-Haack (VH) reaction is the industry standard for introducing a formyl group (-CHO) to the pyrazole core. While pyrazoles are π-excessive heterocycles that readily undergo electrophilic aromatic substitution (SEAr) at the highly nucleophilic C4 position, the highly reactive nature of the chloroiminium electrophile frequently triggers competing side reactions[1]. This guide breaks down the mechanistic causality behind these failures and provides self-validating troubleshooting workflows.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: I attempted to formylate an N-unsubstituted pyrazole (e.g., 3,5-dimethyl-1H-pyrazole), but the reaction failed to yield the C4-carbaldehyde. What went wrong? Causality & Solution: Pyrazoles lacking an N-substituent often fail to undergo C4-formylation under standard Vilsmeier-Haack conditions[1]. The basic, unhindered nitrogen atom interacts directly with the Vilsmeier reagent, forming an unstable N-formyl intermediate. This intermediate acts as an electron-withdrawing group, severely deactivating the pyrazole ring towards further electrophilic attack at the C4 position[1]. Actionable Fix: You must N-alkylate or N-protect the pyrazole prior to formylation. N-substituted derivatives smoothly direct the electrophile to the C4 position due to the unhindered, electron-donating nature of the protected nitrogen[1].

Q2: My LC-MS analysis shows a mass corresponding to a chlorinated pyrazole byproduct instead of the pure formyl derivative. Why is this happening? Causality & Solution: The Vilsmeier reagent (synthesized from POCl₃ and DMF) can act as a potent chlorinating agent under harsh thermal conditions[2]. This side reaction dominates when the reaction temperature exceeds 100 °C, or when the pyrazole ring bears electron-withdrawing substituents that slow down the desired formylation pathway. Actionable Fix: Strictly control the reaction temperature (maintain between 60–80 °C) and ensure the Vilsmeier reagent is freshly prepared at 0–5 °C to prevent thermal degradation into chlorinating species[2][3].

Q3: I am observing di-formylation and the formation of a dark, tarry residue. How can I restrict the reaction to mono-substitution? Causality & Solution: While the C4 position is strongly preferred, using a large excess of the Vilsmeier reagent combined with prolonged heating can force a second formylation at the C3 or C5 positions[2][3]. Furthermore, the VH reaction is highly exothermic; localized overheating during reagent addition causes solvent polymerization and substrate decomposition, resulting in tarry residues[3][4]. Actionable Fix: Optimize the stoichiometry to 1.2–1.5 equivalents of POCl₃. Maintain strict ice-bath cooling during the addition phase, and quench the reaction immediately upon starting material consumption[2][4].

Part 2: Quantitative Data & Reaction Parameters

The following table summarizes the causal relationship between specific reaction parameters and the emergence of dominant side reactions. Use this matrix to calibrate your experimental design.

Substrate Type	POCl₃:DMF Ratio	Temperature	Dominant Side Reaction	Mitigation Strategy
N-Unsubstituted Pyrazole	1.5 : 3.0	80 °C	N-formylation / Ring Deactivation	N-protect or N-alkylate prior to reaction.
N-Alkyl Pyrazole	>3.0 : 5.0	>100 °C	Di-formylation (Over-reaction)	Reduce POCl₃ equivalents to 1.2–1.5.
Electron-Deficient Pyrazole	1.5 : 3.0	>100 °C	Chlorination at C4/C5	Lower temperature to 60–80 °C; extend time.
Any Pyrazole	1.5 : 3.0	Exothermic Spike	Polymerization (Tarry residue)	Strict ice-bath control during dropwise addition.

Part 3: Decision Logic Visualization

The following workflow illustrates the critical decision nodes for mitigating side reactions during pyrazole formylation.

Workflow for mitigating side reactions in pyrazole formylation.

Part 4: Self-Validating Experimental Protocol

To ensure high scientific integrity, this protocol for the Regioselective C4-Formylation of N-Substituted Pyrazoles incorporates built-in validation checkpoints. Do not proceed to the next step unless the validation criteria are met.

Step 1: Preparation of the Vilsmeier Reagent

• Equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, dropping funnel, and nitrogen inlet.

• Add anhydrous DMF (3.0 eq) and cool to 0–5 °C using an ice-water bath.

• Add POCl₃ (1.5 eq) dropwise over 30 minutes, maintaining the internal temperature strictly below 10 °C.

• Validation Checkpoint: The solution should transition to a pale yellow, slightly viscous liquid or form a white crystalline complex (the chloroiminium salt). If the solution turns dark brown or black, the reagent has thermally decomposed; discard and restart[3].

Step 2: Substrate Addition

• Dissolve the N-substituted pyrazole (1.0 eq) in a minimal volume of anhydrous DMF.

• Add the pyrazole solution dropwise to the Vilsmeier reagent at 0–5 °C to control the exothermic reaction.

• Validation Checkpoint: Monitor the internal thermometer. The temperature must not spike above 15 °C during addition to prevent polymerization[4].

Step 3: Electrophilic Aromatic Substitution

• Remove the ice bath and allow the mixture to warm to room temperature.

• Gradually heat the reaction to 60–80 °C.

• Validation Checkpoint: Monitor via TLC (typically 30% EtOAc/Hexanes). The reaction is validated as complete when the starting material spot disappears and a new, lower Rf UV-active spot (the iminium intermediate) appears. Do not exceed 80 °C to prevent chlorination[2].

Step 4: Quenching and Hydrolysis

• Cool the reaction mixture to room temperature.

• Pour the mixture slowly over vigorously stirred crushed ice.

• Carefully neutralize the acidic mixture to pH 7–8 using saturated aqueous sodium bicarbonate (NaHCO₃).

• Validation Checkpoint: Vigorous CO₂ evolution (bubbling) will occur. Use pH paper to confirm a slightly basic pH. This step is critical; the iminium salt will not hydrolyze into the desired aldehyde if the solution remains highly acidic[4].

Step 5: Isolation

• Extract the aqueous layer with dichloromethane (3 × 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure C4-formyl pyrazole.

References

• Vilsmeier-Haack formylation of 1H-pyrazoles. ResearchGate.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Trityl Group Removal

Welcome to the Technical Support Center for trityl group deprotection. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of removing trityl (Tr), monomethoxytrityl (MMT), and dimethoxytrityl (DMT) protecting groups. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot and optimize your reactions for cleaner, higher-yield outcomes.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental challenges in a direct question-and-answer format.

Question: Why is my detritylation reaction incomplete?

Answer:

Incomplete detritylation is a frequent issue stemming from several factors. The cleavage of a trityl ether is an acid-catalyzed equilibrium. Without proper management, the reaction can stall or even reverse.

• Insufficient Acid Strength or Concentration: The lability of the trityl group is highly dependent on acid strength. The reaction proceeds via protonation of the heteroatom (O, N, or S), followed by cleavage to form the highly stable trityl cation. If the acid is too weak or its concentration too low, the initial protonation step is inefficient. For stubborn deprotections, consider switching from a weaker acid like acetic acid to a stronger one like trifluoroacetic acid (TFA) or dichloroacetic acid (DCA). A modest increase in concentration (e.g., from 1% to 3% TFA in DCM) can also drive the reaction to completion.[1]

• Re-attachment of the Trityl Cation: The liberated trityl cation is a potent electrophile. In the absence of a "trapper" molecule, it can re-react with the newly deprotected nucleophile (e.g., alcohol, thiol), pushing the equilibrium back towards the starting material.[2] This is often observed after work-up when the acid is removed.

  • Solution: The most effective strategy is to include a scavenger in the reaction mixture. Silanes like triisopropylsilane (TIS) or triethylsilane (TES) are excellent choices. They act as hydride donors, irreversibly quenching the trityl cation to form the stable and neutral triphenylmethane, which is easily removed during purification.[2][3]

• Steric Hindrance or Electronic Effects: In complex molecules, the trityl group may be sterically shielded, slowing down its reaction with the acid. In some cases, particularly with N-terminal asparagine residues in peptides, electronic effects can also dramatically slow the deprotection rate.[4][5]

  • Solution: For sterically hindered cases, longer reaction times or stronger acidic conditions may be necessary.[1] For problematic residues like Asn(Trt), extending cleavage times up to 4-6 hours or switching to a more labile protecting group during the synthesis design phase is recommended.

Question: My target molecule is degrading. How can I achieve deprotection under milder conditions?

Answer:

This is a critical challenge, especially in oligonucleotide and peptide synthesis where other acid-sensitive groups or linkages are present.

• Depurination in Oligonucleotides: The N-glycosidic bond of purine nucleosides (especially deoxyadenosine) is susceptible to cleavage under acidic conditions, leading to the formation of an abasic site and subsequent strand scission during basic work-up.[6][7][8] This is a major cause of yield loss and impurity generation.

  • Solution: The key is to balance detritylation speed with the rate of depurination.[9] Use the mildest acid that can effectively remove the DMT group in a short time. Dichloroacetic acid (DCA, typically 3% in DCM) is often preferred over the stronger trichloroacetic acid (TCA) or TFA for this reason, as it provides a better balance.[8][10] Minimizing acid exposure time is also crucial; multiple short treatments are often better than one long one.[1][10]

• Side-Chain or Linker Cleavage: In solid-phase peptide synthesis (SPPS), highly acid-labile linkers (e.g., 2-chlorotrityl) or other protecting groups (e.g., Boc on Trp) can be prematurely cleaved by the detritylation reagent.

  • Solution: For very sensitive linkers, use very dilute acid (e.g., 1% TFA in DCM) for short periods.[1] Monitoring the reaction carefully to stop it as soon as the trityl group is gone is essential. For sensitive residues like tryptophan, including scavengers like TIS is critical to prevent alkylation by the trityl cation.

• Alternative Mild Conditions: For certain substrates, non-standard conditions can be effective.

  • A solution of 80% acetic acid in water is a classic mild condition suitable for many substrates, though it may be slow.[11]

  • For highly labile groups like MMT, very mild conditions such as 30% hexafluoroisopropanol (HFIP) in DCM can be employed.[1]

Question: I'm seeing unexpected side products. What are they and how do I prevent them?

Answer:

Side products often arise from the reactivity of the trityl cation.

• Alkylation of Sensitive Residues: In peptides, the indole ring of tryptophan is particularly nucleophilic and can be alkylated by the trityl cation, leading to undesired modifications. Cysteine and methionine can also be susceptible.[2]

  • Solution: This is another critical reason to use a scavenger. TIS is highly effective at preventing these side reactions by rapidly and irreversibly trapping the trityl cation.[2]

• Formation of Triphenylmethanol: If the reaction is quenched with water or exposed to moisture, the trityl cation will form triphenylmethanol. While this is often the expected byproduct, it can sometimes complicate purification.

  • Solution: Quenching with a scavenger like TIS forms triphenylmethane, which can be easier to separate chromatographically. Standard work-up involves quenching the acid with a mild base like saturated sodium bicarbonate solution and extracting the product.[12]

Frequently Asked Questions (FAQs)

Q1: What is the difference between Tr, MMT, and DMT groups?

A1: The primary difference is their acid lability, which is governed by the electron-donating methoxy groups on the phenyl rings. These groups stabilize the resulting carbocation, making the protecting group easier to remove.

Protecting Group	Full Name	Relative Acid Lability	Typical Deprotection Condition
Tr	Triphenylmethyl	1 (Base)	80% Acetic Acid or 1-5% TFA in DCM[1]
MMT	(4-Methoxyphenyl)diphenylmethyl	~10-100x > Tr	1% TFA or milder acids[1]
DMT	Bis(4-methoxyphenyl)phenylmethyl	~1000x > Tr	3% DCA or 3% TFA in DCM[13]

This graduated lability is fundamental to orthogonal protection strategies, allowing for the selective deprotection of one group while others remain intact.[1]

Q2: Why are silane scavengers like TIS or TES so important?

A2: As mentioned, the acid-catalyzed cleavage of a trityl ether is reversible. The liberated trityl cation (Trt+) is a stable but highly reactive electrophile. Scavengers perform a critical, twofold function:

• Irreversibility: They react with the trityl cation to form a stable, neutral species (triphenylmethane). This reaction is irreversible and pulls the equilibrium towards the deprotected product, ensuring complete removal.[2]

• Prevention of Side Reactions: By rapidly quenching the trityl cation, scavengers prevent it from alkylating other nucleophilic sites on the substrate, such as tryptophan or cysteine residues.[2]

Mechanism: The Role of a Scavenger in Detritylation

Caption: Acid-catalyzed equilibrium and irreversible trapping of the trityl cation by a silane scavenger.

Q3: How can I monitor the detritylation reaction?

A3: Effective monitoring is key to preventing over-exposure to acid.

• Thin-Layer Chromatography (TLC): This is the most common method. The reaction is monitored by the disappearance of the starting material and the appearance of the deprotected product. The liberated trityl cation or triphenylmethanol can also be visualized. Staining with a p-anisaldehyde solution followed by heating often gives the trityl-containing spots a characteristic bright yellow/orange color.[1][14]

• Colorimetric Monitoring: The release of the dimethoxytrityl (DMT) cation in solution produces a bright orange/red color.[1] In solid-phase synthesis, the reaction can be considered complete when this color is no longer observed in the effluent after successive acid treatments.

• HPLC/LC-MS: For quantitative analysis and to ensure complete removal without degradation, analyzing a small aliquot of the reaction mixture by RP-HPLC or LC-MS is the most reliable method.[1][2]

Experimental Protocols

Protocol 1: Standard Solution-Phase DMT Deprotection of a Primary Alcohol

This protocol describes a general procedure for removing a DMT group from a primary alcohol using TFA and a scavenger.

• Preparation: Dissolve the DMT-protected alcohol (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL) in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• Scavenger Addition: Add triisopropylsilane (TIS, 1.2 mmol, 1.2 equiv.) to the stirred solution.

• Deprotection: Slowly add a solution of 3% trifluoroacetic acid (TFA) in DCM (v/v) dropwise to the mixture at room temperature. The solution should turn a vibrant orange.

• Monitoring: Stir the reaction at room temperature and monitor its progress by TLC every 15-30 minutes.[12] The reaction is typically complete within 1-2 hours.

• Quenching: Once the starting material is consumed, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution until gas evolution ceases.

• Work-up: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with DCM (2 x 10 mL). Combine the organic layers, wash with brine (1 x 15 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product, containing the deprotected alcohol and triphenylmethane, can be purified by silica gel column chromatography.[12]

Protocol 2: On-Resin Detritylation in Solid-Phase Synthesis

This protocol is for removing a trityl group from a peptide or oligonucleotide on a solid support.

• Resin Swelling: Swell the peptidyl-resin (1.0 g) in DCM (10 mL) for 20-30 minutes in a suitable reaction vessel. Drain the solvent.[1]

• Prepare Deprotection Solution: Prepare a fresh solution of 3% Dichloroacetic Acid (DCA) and 2% Triisopropylsilane (TIS) in DCM (v/v).

• First Treatment: Add the deprotection solution (10 mL) to the resin and agitate gently for 3 minutes. An orange color should develop in the solution. Drain the solution.

• Repeat Treatments: Repeat step 3 multiple times (typically 2-4 cycles). Continue the treatments until the drained solution is colorless, indicating complete removal of the trityl group.[1]

• Washing: Wash the resin thoroughly with DCM (5 x 10 mL) to remove all traces of acid and byproducts.

• Neutralization (Optional but Recommended): Wash the resin with a 10% solution of diisopropylethylamine (DIEA) in DCM to neutralize any residual acid.

• Final Wash: Wash the resin again with DCM (3 x 10 mL) and then with the solvent for the next step in your synthesis (e.g., DMF).[1]

Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting common detritylation issues.

References

• Grajkowski, A., Cieslak, J., & Beaucage, S. L. (2009). Mild Detritylation of Nucleic Acid Hydroxyl Groups by Warming-up. Molecules, 14(9), 3517-3529. Available from: [Link].

• Eadie, J. S., & Davidson, D. S. (1987). Kinetic studies on depurination and detritylation of CPG-bound intermediates during oligonucleotide synthesis. Nucleic Acids Research, 15(20), 8333-8349. Available from: [Link].

• Phenomenex. Avoiding Depurination During Trityl-on Purification. Available from: [Link].

• Glen Research. Glen Report 22.19: Depurination of DNA During Oligonucleotide Synthesis. Available from: [Link].

• ATDBio. Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. Available from: [Link].

• Jones, R. A. (2008). The kinetics and mechanism of the acid-catalysed detritylation of nucleotides in non-aqueous solution. Organic & Biomolecular Chemistry, 6(23), 4346-4352. Available from: [Link].

• Jones, R. A. (2008). The kinetics and mechanism of the acid-catalysed detritylation of nucleotides in non-aqueous solution. ResearchGate. Available from: [Link].

• Jones, R. A. (2008). The kinetics and mechanism of the acid-catalysed detritylation of nucleotides in non-aqueous solution. Organic & Biomolecular Chemistry. Available from: [Link].

• Various Authors. (2016). Reductive Demercuration in Deprotection of Trityl Thioethers, Trityl Amines, and Trityl Ethers. ResearchGate. Available from: [Link].

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available from: [Link].

• Total Synthesis. Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Available from: [Link].

• Li, Q., et al. (2024). An expanded framework toward improving the detritylation reaction in solid-phase oligonucleotide syntheses - filling the gap. Nucleosides, Nucleotides & Nucleic Acids. Available from: [Link].

• Li, Q., et al. (2024). An expanded framework toward improving the detritylation reaction in solid-phase oligonucleotide syntheses – filling the gap. Taylor & Francis Online. Available from: [Link].

• Pennington, M. W., & Dunn, B. M. (1994). Incomplete TFA deprotection of N-terminal trityl-asparagine residue in fmoc solid-phase peptide chemistry. Peptide Research, 7(2), 75-79. Available from: [Link].

• Gök, Y., et al. (2022). Synthesis and reactivity of novel trityl-type protecting groups. ACG Publications. Available from: [Link].

• Li, Q., et al. (2024). An expanded framework toward improving the detritylation reaction in solid-phase oligonucleotide syntheses – filling the gap. Taylor & Francis Online. Available from: [Link].

• Various Authors. (1995). Controlled Detritylation of Antisense Oligonucleotides. ResearchGate. Available from: [Link].

• Shandong Look Chemical. TCA VS DCA VS TFA: An In Depth Comparison for Acid Selection. Available from: [Link].

• Quesnel, A., & Briand, J. P. (1998). Incomplete trifluoroacetic acid deprotection of asparagine-trityl-protecting group in the vicinity of a reduced peptide bond. Journal of Peptide Research, 52(2), 107-111. Available from: [Link].

• Various Authors. (2019). Selective Deprotection of Trityl Group on Carbohydrate by Microflow Reaction Inhibiting Migration of Acetyl Group. ResearchGate. Available from: [Link].

• Pearson, D. A., et al. (1989). Trialkylsilanes as scavengers for the trifluoroacetic acid deblocking of protecting groups in peptide synthesis. Journal of Organic Chemistry, 54(16), 3882-3893. Available from: [Link].

• Glen Research. Glen Report 21.19: Avoiding Trityl Loss When Processing Synthetic Oligonucleotides. Available from: [Link].

• Glen Research. Glen Report 21.22: Purification of CleanAmp™ DNA Oligonucleotides (DMT-ON). Available from: [Link].

• Reddit discussion on r/Chempros. (2022). how to properly remove DMT from a nucleoside?. Available from: [Link].

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Incomplete TFA deprotection of N-terminal trityl-asparagine residue in fmoc solid-phase peptide chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Incomplete trifluoroacetic acid deprotection of asparagine-trityl-protecting group in the vicinity of a reduced peptide bond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. glenresearch.com [glenresearch.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Kinetic studies on depurination and detritylation of CPG-bound intermediates during oligonucleotide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. blog.biosearchtech.com [blog.biosearchtech.com]
• 11. benchchem.com [benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

challenges in the purification of pyrazole intermediates

Title: Technical Support Center: Advanced Troubleshooting in Pyrazole Intermediate Purification

Introduction: Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with medicinal chemists and process engineers who struggle with the isolation of pyrazole intermediates. Pyrazoles are privileged scaffolds in drug discovery, but their unique physicochemical properties—specifically annular tautomerism, strong hydrogen-bonding capabilities, and the propensity to form regioisomers—make their purification notoriously difficult[1][2].

This guide bypasses generic advice to focus on the thermodynamic and kinetic causalities behind your purification failures. By understanding the "why," you can implement self-validating protocols that ensure high-purity isolation of your target intermediates.

Visualizing the Challenge Before troubleshooting, we must map the structural dynamics that complicate pyrazole purification.

Figure 1: Pathways of pyrazole regioisomer formation and annular tautomeric equilibria.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My pyrazole regioisomers streak heavily and co-elute on standard silica gel. How can I achieve baseline separation? The Causality: Pyrazoles possess basic nitrogen atoms (pyridine-like N) and, if N-unsubstituted, acidic NH groups (pyrrole-like N). This allows them to act as both hydrogen bond donors and acceptors. On standard silica gel, these moieties interact strongly with acidic silanol (-SiOH) groups, leading to secondary acid-base interactions that cause severe peak tailing and co-elution of structurally similar regioisomers[3]. Furthermore, annular tautomerism in solution creates a dynamic equilibrium that effectively "blurs" the polarity difference between the 3-substituted and 5-substituted forms[1]. The Solution: You must suppress the secondary interactions. Deactivate the silica gel by introducing a competitive amine modifier. Adding ~1% Triethylamine (TEA) to your mobile phase neutralizes the acidic silanol sites[3]. The pyrazoles will then elute based strictly on their inherent dipole moments rather than their affinity for the stationary phase.

Q2: Can I manipulate the upstream reaction conditions to favor one regioisomer, thereby reducing my purification burden? The Causality: The regiochemical outcome of a Knorr-type pyrazole synthesis is dictated by the relative electrophilicity of the two carbonyl carbons and the steric hindrance of the hydrazine[2]. Standard solvents (like ethanol or toluene) often fail to differentiate these subtle electronic differences. The Solution: Switch your reaction solvent to a fluorinated alcohol, such as 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) or 2,2,2-Trifluoroethanol (TFE)[2][4]. These solvents are exceptional hydrogen-bond donors but poor acceptors. They form robust hydrogen-bonding networks with the carbonyl oxygens, selectively activating the more sterically accessible or electron-rich carbonyl toward initial nucleophilic attack, drastically shifting the kinetic pathway[2].

Table 1: Impact of Solvent on Regioselective Pyrazole Synthesis

Solvent System	Dielectric Constant (ε)	H-Bond Donor Capacity (α)	Typical Regioisomeric Ratio (Isomer A : B)
Ethanol	24.5	0.83	~ 1.2 : 1
Toluene	2.4	0.00	~ 1.5 : 1
TFE (Trifluoroethanol)	26.7	1.51	~ 8.5 : 1
HFIP (Hexafluoroisopropanol)	16.7	1.96	> 20 : 1

(Data summarizes the trend of fluorinated solvents enhancing regioselectivity via transition-state stabilization[2][4].)

Q3: During recrystallization, my pyrazole carbonitrile intermediate "oils out" instead of forming crystals. What is happening? The Causality: "Oiling out" (liquid-liquid phase separation) is a thermodynamic phenomenon. It occurs when the compound precipitates from the solution at a temperature that is higher than the melting point of the compound in that specific solvent mixture[5]. Instead of forming a crystalline solid lattice, the solute separates as a supercooled, impurity-trapping liquid. The Solution: You must adjust the thermodynamics so that the saturation curve intersects the crystallization boundary before the liquid-liquid separation boundary. This is achieved by changing the solvent system to one where the compound has lower solubility at high temperatures, or by lowering the cooling rate and seeding the solution just above the cloud point[5].

Detailed Experimental Protocols

Protocol 1: Amine-Deactivated Flash Chromatography for Regioisomer Separation This protocol is a self-validating system: if the TLC spots resolve but the column streaks, the silanol deactivation was insufficient.

• Solvent Preparation: Prepare your optimized mobile phase (e.g., Hexane/Ethyl Acetate). Add 1% (v/v) Triethylamine (TEA) to the total volume and mix thoroughly[3].

• Column Packing (Slurry Method): Vigorously mix standard grade silica gel (230-400 mesh) with the TEA-modified mobile phase. Pour the slurry into the column. The TEA will immediately begin neutralizing the acidic silanol groups[3].

• Equilibration: Flush the packed column with at least 3 column volumes (CV) of the TEA-modified solvent to ensure complete stationary phase deactivation.

• Dry Loading (Critical Step): Dissolve your crude pyrazole mixture in a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel (1:2 ratio to crude mass) and evaporate to a dry, free-flowing powder[3]. Load this evenly onto the top of the column bed. Causality: Dry loading prevents the strong dissolution solvent from dragging the compound down the column and ruining the initial band formation[3].

• Elution: Elute using positive air pressure. Collect fractions and monitor via TLC (using the same TEA-modified solvent system).

Protocol 2: Anti-Oiling Recrystallization Strategy

• Solvent Screening: Select a two-solvent system (e.g., Ethanol/Water or Ethyl Acetate/Heptane). The pyrazole should be highly soluble in the "good" solvent and insoluble in the "anti-solvent"[5].

• Dissolution: Suspend the crude pyrazole in a minimal volume of the good solvent and heat to reflux until completely dissolved.

• Anti-Solvent Titration: While maintaining reflux, add the anti-solvent dropwise until the solution becomes faintly turbid (the cloud point). Immediately add 1-2 drops of the good solvent until the solution just turns clear again.

• Controlled Nucleation: Remove the flask from the heat source. Do not place it in an ice bath. Allow it to cool ambiently. Causality: Rapid cooling forces the system into the liquid-liquid separation phase. Ambient cooling allows the system to reach the metastable zone where ordered crystal nucleation outpaces oil formation[5].

• Isolation: Once crystals have formed at room temperature, cool the flask in an ice bath for 30 minutes to maximize yield, then isolate via vacuum filtration[5].

Troubleshooting Logical Workflow

Figure 2: Decision matrix for resolving common pyrazole purification bottlenecks.

References

• 1. 5-Benzhydryl-1H-pyrazole|Research Chemical [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 5-Amino-3-(4-phenoxyphenyl)-1H-pyrazole-4-carbonitrile | 330792-70-6 | Benchchem [benchchem.com]

preventing decomposition of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate

Welcome to the technical support center for Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile building block. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you prevent and address the decomposition of this compound, ensuring the integrity and success of your experiments.

Core Concepts: Understanding the Instability

Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate is a multifunctional molecule with three key reactive sites that can be susceptible to degradation under various conditions. A thorough understanding of these vulnerabilities is paramount for its successful application.

• The Acid-Labile Trityl (Trt) Group: The bulky trityl protecting group on the pyrazole nitrogen is highly sensitive to acidic conditions.[1][2] This lability is due to the formation of the very stable trityl carbocation upon cleavage.[2]

• The Reactive Formyl Group: The aldehyde functionality at the 3-position is prone to both oxidation and base-induced disproportionation.

• The Methyl Ester: The carboxylate at the 4-position can undergo hydrolysis under both acidic and basic conditions.[3]

This guide will provide you with the knowledge to navigate these potential challenges.

Quick Reference Stability Profile

For rapid assessment, the following table summarizes the stability of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate under common laboratory conditions.

Condition	Stability	Primary Decomposition Pathway(s)
Strongly Acidic (e.g., TFA, HCl)	Highly Unstable	Rapid loss of the trityl group (detritylation).[1]
Mildly Acidic (e.g., acetic acid, silica gel)	Moderately Unstable	Slow detritylation.[1]
Strongly Basic (e.g., NaOH, KOH)	Moderately Unstable	Cannizzaro reaction of the formyl group; potential ester hydrolysis.[4]
Mildly Basic (e.g., pyridine, triethylamine)	Generally Stable	The trityl group is stable under basic conditions.[2]
Oxidizing Agents (e.g., air, H₂O₂)	Unstable	Oxidation of the formyl group to a carboxylic acid.[5]
Reducing Agents (e.g., NaBH₄)	Potentially Unstable	Reduction of the formyl group to an alcohol.
Heat & Light	Moderately Unstable	Can accelerate oxidative degradation and other decomposition pathways.[6]
Storage (Solid, -20°C, Inert Gas)	Stable	Optimal conditions for long-term storage.[6]

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the optimal long-term storage conditions for this compound?

A1: To ensure maximum stability, the compound should be stored as a solid at -20°C in a tightly sealed, amber glass vial under an inert atmosphere (argon or nitrogen).[6] It is also advisable to store it in a desiccator to minimize exposure to moisture.

Q2: My compound arrived as a solid. Should I prepare a stock solution for easier use?

A2: Preparing stock solutions is not recommended for long-term storage due to potential solvent-mediated degradation.[6] If you must prepare a solution for short-term use, use a dry, aprotic solvent and store it at low temperatures (-20°C or -80°C) under an inert atmosphere.[6] Always bring the solution to room temperature before opening to prevent condensation of moisture into the solution.

Q3: I've noticed my solid compound turning slightly brown over time. What's happening?

A3: A brown discoloration is often an indicator of oxidation of the formyl group. This is typically caused by exposure to atmospheric oxygen and can be accelerated by light and heat.[6] To prevent this, always store the compound under an inert atmosphere and protected from light.

Understanding Decomposition

Q4: What are the most likely decomposition products I might encounter?

A4: The most common degradation products will depend on the conditions the compound is exposed to:

• Acidic conditions: Methyl 3-formyl-1H-pyrazole-4-carboxylate (the detritylated product) and triphenylmethanol.

• Basic conditions: A mixture of Methyl 3-(hydroxymethyl)-1-trityl-1H-pyrazole-4-carboxylate and 4-(methoxycarbonyl)-1-trityl-1H-pyrazole-3-carboxylic acid (from the Cannizzaro reaction).

• Oxidative conditions: 4-(methoxycarbonyl)-1-trityl-1H-pyrazole-3-carboxylic acid.

Q5: How can I quickly check for decomposition before starting my reaction?

A5: Thin-Layer Chromatography (TLC) is an effective way to quickly assess the purity of your starting material. The appearance of new spots, especially a more polar spot corresponding to the detritylated product, indicates decomposition. You can also run a quick ¹H NMR to check for the characteristic signals of the trityl group (aromatic protons) and the formyl proton.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Issue 1: Appearance of a New, More Polar Spot on TLC

You've run a TLC of your starting material and observe a new spot with a lower Rf value, indicating a more polar compound.

• Potential Cause A: Accidental Detritylation. The most likely culprit is the cleavage of the acid-labile trityl group. This can happen if your compound has been exposed to acidic conditions, even mild ones.

  • Causality: The trityl group is readily cleaved by acids due to the high stability of the resulting trityl cation.[2] This can be triggered by:

    • Using un-neutralized glassware.

    • Contamination of solvents with acid.

    • Running column chromatography on standard silica gel, which is inherently acidic.

• Solution & Prevention:

  • Neutralize Glassware: Always wash glassware with a base (e.g., a dilute ammonia solution) followed by a thorough rinse with deionized water and drying before use.

  • Use Neutral or Basic Solvents: Ensure solvents are free from acidic impurities. If necessary, pass them through a plug of basic alumina.

  • Modified Chromatography: If purification by column chromatography is necessary, use silica gel that has been pre-treated with a base like triethylamine (typically 1% v/v in the eluent).

• Potential Cause B: Ester Hydrolysis. If the compound was exposed to acidic or basic aqueous conditions, the methyl ester may have been hydrolyzed to the corresponding carboxylic acid.

  • Causality: Acid-catalyzed hydrolysis involves protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[3]

• Solution & Prevention:

  • Use Anhydrous Conditions: Ensure all solvents and reagents are anhydrous, especially when the compound is not intended to be in an aqueous environment.

  • Control pH: If working in an aqueous medium is unavoidable, maintain a neutral pH.

Decomposition Workflow: Acid-Catalyzed Detritylation

Caption: Acid-catalyzed detritylation pathway.

Issue 2: My NMR Spectrum Shows Diminished or Absent Trityl Signals

You've taken an NMR of your product, expecting to see the trityl group, but the characteristic aromatic signals are weak or gone entirely.

• Potential Cause: Unintentional Deprotection during Workup or Reaction.

  • Causality: As with Issue 1, exposure to acid is the primary cause. This can happen during an aqueous workup with an acidic solution or if an acidic reagent was used in the reaction.

• Solution & Prevention:

  • Basic or Neutral Workup: Use a mild basic solution (e.g., saturated sodium bicarbonate) or neutral water for aqueous extractions.

  • Reagent Compatibility: Double-check the compatibility of all reagents with the acid-sensitive trityl group. The trityl group is generally stable to basic and neutral conditions.[2]

  • Use Cation Scavengers: If acidic conditions are unavoidable in a subsequent step, consider adding a cation scavenger like triethylsilane (TES) to the reaction mixture. This will trap the reactive trityl cation and prevent it from re-reacting with other nucleophiles in your mixture.

Issue 3: Low Yields and a Mixture of Products in a Base-Catalyzed Reaction

You've subjected the compound to basic conditions and obtained a low yield of your desired product along with other unidentified compounds.

• Potential Cause: Cannizzaro Reaction. The formyl group, lacking α-hydrogens, is susceptible to a base-induced disproportionation known as the Cannizzaro reaction.

  • Causality: In the presence of a strong base, two molecules of the aldehyde react. One is oxidized to a carboxylic acid, and the other is reduced to a primary alcohol.[4] This is a classic reaction for non-enolizable aldehydes.[7][8]

• Solution & Prevention:

  • Avoid Strong Bases: If possible, use milder, non-nucleophilic bases for your reaction.

  • Protect the Aldehyde: If the aldehyde is not the desired reactive site, consider protecting it as an acetal before subjecting the molecule to strongly basic conditions. Acetals are stable to basic and nucleophilic reagents.

  • Temperature Control: The Cannizzaro reaction is often accelerated by heat. Running the reaction at lower temperatures may help to minimize this side reaction.

Decomposition Workflow: Base-Induced Cannizzaro Reaction

Caption: Base-induced Cannizzaro reaction pathway.

Issue 4: Formation of an Imine Adduct

You are using an amine-based reagent or solvent and observe the formation of a new, less polar compound.

• Potential Cause: Imine Formation. Aldehydes react with primary amines to form imines (Schiff bases).[9][10]

  • Causality: The nitrogen of the primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde.[9] This reaction is often catalyzed by mild acid.[11][12]

• Solution & Prevention:

  • Reagent Selection: Be mindful of using primary amine-containing reagents or solvents if the formyl group is intended to remain intact.

  • Protect the Aldehyde: As mentioned previously, protecting the aldehyde as an acetal is an effective strategy to prevent its reaction with nucleophiles.

Experimental Protocols

Protocol 1: Purification of Mildly Decomposed Starting Material

If your starting material shows slight decomposition (e.g., minor oxidation to the carboxylic acid), you can purify it before use.

• Dissolution: Dissolve the compound in a suitable organic solvent such as diethyl ether or dichloromethane.

• Aqueous Wash: Transfer the solution to a separatory funnel and wash with a 10% aqueous sodium carbonate (Na₂CO₃) solution.[5] This will convert the acidic benzoic acid impurity into its water-soluble sodium salt.

• Separation: Separate the aqueous layer.

• Drying: Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate (MgSO₄).[5]

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure.

• Final Drying: Dry the purified solid under high vacuum to remove any residual solvent.

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting unexpected experimental outcomes.

References

• Imines from Aldehydes and Ketones with Primary Amines. Chemistry Steps. Available at: [Link]

• Addition of Amines and Amine Derivatives to Aldehydes and Ketones. KPU Pressbooks. Available at: [Link]

• Video: Aldehydes and Ketones with Amines: Imine Formation Mechanism. JoVE. Available at: [Link]

• Reaction with Primary Amines to form Imines. Chemistry LibreTexts. Available at: [Link]

• Addition of Amines - Imines. OpenOChem Learn. Available at: [Link]

• Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews. Available at: [Link]

• Tritylation of Alcohols under Mild Conditions without Using Silver Salts. PMC - NIH. Available at: [Link]

• Synthesis and Properties of Pyrazoles. Encyclopedia.pub. Available at: [Link]

• Crossed cannizzaro reaction with aromatic and heterocyclic aldehydes. ResearchGate. Available at: [Link]

• Synthetic applications of the Cannizzaro reaction. Beilstein Journals. Available at: [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. Available at: [Link]

• (a) Cys thiol protection with the trityl (Trt) protecting group.... ResearchGate. Available at: [Link]

• THE CANNIZZARO REACTION OF AROMATIC ALDEHYDES. The University of Chicago. Available at: [Link]

• Cannizzaro Reaction. SlideShare. Available at: [Link]

• Tritylamines. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Tritylation of Alcohols under Mild Conditions without Using Silver Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. BJOC - Synthetic applications of the Cannizzaro reaction [beilstein-journals.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. THE CANNIZZARO REACTION OF AROMATIC ALDEHYDES - ProQuest [proquest.com]
• 9. Imines from Aldehydes and Ketones with Primary Amines - Chemistry Steps [chemistrysteps.com]
• 10. 2.7 Addition of Amines and Amine Derivatives to Aldehydes and Ketones – Organic Chemistry II [kpu.pressbooks.pub]
• 11. jove.com [jove.com]
• 12. Addition of Amines - Imines | OpenOChem Learn [learn.openochem.org]

Technical Support Center: Reaction Monitoring for Pyrazole Synthesis

Welcome to the Application Support Portal. As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers facing analytical bottlenecks during heterocyclic synthesis. Pyrazole cyclizations—particularly the Knorr synthesis and 1,3-dipolar cycloadditions—present unique chromatographic challenges.

This guide provides field-proven troubleshooting strategies, focusing on the causality behind chromatographic behavior to ensure your analytical protocols are robust and self-validating.

Core Analytical Workflow

Standard TLC monitoring workflow for pyrazole synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Why does my hydrazine starting material disappear under UV (254 nm) while the pyrazole product is clearly visible?

The Causality: Standard silica gel 60 TLC plates are impregnated with a fluorescent indicator (e.g., zinc silicate) that glows green under short-wave UV light (254 nm) [[1]](). For a compound to appear as a dark spot, it must possess an extended conjugated π -system or an aromatic ring capable of absorbing the UV light and quenching the fluorescence 2. While the newly formed pyrazole core is highly aromatic and absorbs strongly at 254 nm, aliphatic hydrazines and some substituted hydrazines lack sufficient conjugation. Consequently, they remain "invisible" under UV, leading to the false assumption that the starting material has been fully consumed.

The Solution: You must employ a dual-visualization strategy. After checking the plate under UV to identify the pyrazole product, chemically stain the plate to track the hydrazine [[3]]().

Quantitative Data: TLC Visualization Matrix

Compound Class	UV (254 nm)	Ninhydrin Stain	Phosphomolybdic Acid (PMA)	Potassium Permanganate (KMnO₄)
Hydrazine SM	Weak / Invisible	Purple / Red (requires heat)	Dark Blue / Green	Yellow / White on Purple
1,3-Dicarbonyl SM	Moderate (Enol form)	Negative	Dark Blue (requires heat)	Brown / Yellow
Pyrazoline Intermediate	Moderate	Negative	Dark Blue (requires heat)	Brown / Yellow
Pyrazole Product	Strong (Dark Spot)	Negative	Dark Blue (requires heat)	Brown (variable)

Note: Ninhydrin is highly selective for primary and secondary amines/hydrazines, making it the optimal choice for confirming hydrazine consumption 3, 2.

FAQ 2: My reaction seems to have stalled, yielding a highly polar spot that isn't the final pyrazole. What is happening?

The Causality: In many condensation reactions (especially between hydrazines and α,β -unsaturated carbonyls), the initial cyclization yields a non-aromatic pyrazoline intermediate 4. Because the pyrazoline lacks full aromaticity, its polarity is significantly higher than the final pyrazole, causing it to retain strongly on normal-phase silica gel.

The Solution: The reaction requires a subsequent oxidation step to achieve aromatization 4. If your TLC shows a stalled pyrazoline intermediate, introduce a mild oxidant (e.g., bromine, or heating in DMSO/O₂) or simply increase the reaction temperature in glacial acetic acid to drive the oxidative aromatization to completion.

FAQ 3: My Knorr pyrazole synthesis yielded a mixture of C3 and C5 regioisomers that co-elute on standard Hexane/EtOAc TLC. How do I resolve them?

The Causality: When an asymmetric 1,3-dicarbonyl reacts with a substituted hydrazine, it invariably produces a mixture of 3,5-disubstituted and 1,3,5-trisubstituted regioisomers 5, 6. Because these isomers share the exact same molecular weight and functional groups, their overall dipole moments and polarities are nearly identical 6. Standard aliphatic/ester solvent systems (like Hexane/Ethyl Acetate) primarily separate compounds based on gross polarity differences, which is insufficient for distinguishing the subtle steric differences of regioisomers.

Troubleshooting logic for resolving co-eluting pyrazole regioisomers.

Experimental Protocols: Regioisomer Separation

To overcome co-elution, you must alter the selectivity of the mobile phase rather than just its strength. The following methodology is designed as a self-validating system: if the isomers are truly present, this protocol will force their separation.

Step-by-Step Methodology for TLC Optimization:

• Baseline Establishment & Internal Control: Spot the crude reaction mixture on a Silica Gel 60 plate. On the same plate, co-spot the starting materials (SM) directly over a second crude spot. Validation Check: If a putative product spot perfectly overlays with an SM spot across three different solvent systems, it is unreacted SM. True products must demonstrate independent migration ( ΔRf​>0 ).

• Selectivity Modification ( π−π Interactions): Replace the aliphatic hydrocarbon (Hexane) with an aromatic or halogenated solvent. Formulate a mobile phase of Toluene/Ethyl Acetate (4:1) or Dichloromethane/Methanol (95:5) . The polarizable π -electrons in toluene interact differently with the distinct steric environments of the C3 vs. C5 substituents, often forcing a separation 6.

• Hydrogen Bond Suppression: If the pyrazole has a free N-H (unsubstituted at N1), it will hydrogen-bond strongly with the acidic silanol groups of the silica gel, causing streaking that masks separation. Add 1% Triethylamine (TEA) or 1% Acetic Acid (AcOH) to the eluent to saturate the silica's active sites and sharpen the bands.

• Double Development (Increasing Theoretical Plates): If the spots begin to figure-eight but do not fully separate ( ΔRf​≈0.05 ), run the TLC plate halfway up, remove it, and let it dry completely. Place it back into the same chamber and run it fully. This artificially doubles the length of the stationary phase, exponentially increasing the resolution between closely eluting isomers.

• Scale-Up Translation: Once a ΔRf​≥0.1 is achieved on TLC, transfer the exact solvent ratio to a flash silica gel column. Ensure the sample is dry-loaded onto silica to prevent band broadening during injection.

References

• Synthesis of Novel Tetra-Substituted Pyrazole Derivatives Using Microwave Irradiation and Their Anti-Leukemic Activity Against Jurk
• Common issues and solutions in 5-Hydrazinyl-4-phenyl-1H-pyrazole reactions, Benchchem,
• Direct Synthesis of Pyrazoles from Esters using tert-Butoxide-Assisted C-(C=O)
• Diethyl 1-methyl-1H-pyrazole-3,5-dicarboxyl
• TLC stains: Thin Layer Chrom
• Visualizing TLC Pl

Sources

• 1. Synthesis of Novel Tetra-Substituted Pyrazole Derivatives Using Microwave Irradiation and Their Anti-Leukemic Activity Against Jurkat Cells | MDPI [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. TLC stains [reachdevices.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Diethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate | 100852-80-0 | Benchchem [benchchem.com]

Reference Data & Comparative Studies

¹H NMR Analytical Guide for Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate: Solvent Effects and Field Strength Comparison

Target Audience: Researchers, synthetic chemists, and drug development professionals. Compound: Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (CAS: 960234-85-9)

As a Senior Application Scientist, I frequently encounter challenges in the structural verification of highly functionalized, sterically hindered intermediates. Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate is a critical building block in pharmaceutical synthesis. The massive trityl (triphenylmethyl) group serves as an essential N1-protecting group, sterically blocking adjacent sites to direct regioselective functionalization at the C4 and C5 positions[1].

However, the sheer size of the trityl group—comprising 15 aromatic protons—creates distinct analytical challenges in ¹H NMR spectroscopy, particularly regarding signal overlap with the pyrazole core. This guide objectively compares analytical approaches—specifically solvent selection (CDCl₃ vs. DMSO-d₆) and magnetic field strength (400 MHz vs. 600 MHz)—to establish a self-validating protocol for the precise characterization of this compound.

Structural Analysis & Chemical Shift Rationale

Before optimizing the acquisition parameters, it is critical to understand the causality behind the expected chemical shifts. The molecule presents four distinct proton environments:

• Formyl Proton (-CHO): Located at C3, this proton is highly deshielded by the carbonyl oxygen's electronegativity and magnetic anisotropy, appearing as a sharp singlet in the extreme downfield region (~9.8–10.2 ppm).

• Pyrazole C5-H: This single aromatic ring proton is deshielded by the adjacent N-trityl group and the conjugated electron-withdrawing formyl and carboxylate groups. It typically appears as a singlet around 8.1–8.4 ppm.

• Trityl Protons (-C(Ph)₃): The 15 protons of the three phenyl rings form a massive, complex multiplet in the aromatic region (~7.1–7.4 ppm).

• Methyl Carboxylate (-COOCH₃): The methoxy protons are deshielded by the adjacent ester carbonyl, appearing as a sharp 3H singlet (~3.8–3.9 ppm).

Comparative Analysis 1: Solvent Selection (CDCl₃ vs. DMSO-d₆)

Solvent polarity significantly impacts the chemical shifts of pyrazole ring protons due to altered dipole-dipole interactions and the disruption of intermolecular stacking[2]. Choosing the right solvent is a strategic decision to prevent signal overlap.

Performance Comparison

Analytical Metric	CDCl₃ (Standard Non-Polar)	DMSO-d₆ (Highly Polar)
Solubility	Excellent (>50 mg/mL). Ideal for routine, rapid analysis.	Good (~20-30 mg/mL). Requires thorough vortexing.
Signal Resolution	Moderate. The C5-H (~8.1 ppm) can sometimes broaden or shift upfield closer to the trityl aromatic region (7.1-7.4 ppm) due to concentration-dependent π-π stacking.	Excellent. The strong dipole of DMSO interacts with the highly polarized pyrazole ring, causing a distinct downfield shift of the C5-H (~8.4 ppm), ensuring baseline resolution.
Water Peak Interference	Minimal (HDO peak at 1.56 ppm does not interfere with target signals).	Moderate (HDO peak at ~3.3 ppm must be monitored to ensure it does not broaden into the 3.8 ppm methoxy signal).

Scientist's Recommendation: While CDCl₃ is the industry standard for routine checks, DMSO-d₆ is superior for this specific compound if you suspect overlap between the C5-H and the trityl aromatic multiplet. The polar nature of DMSO-d₆ breaks intermolecular aggregates, yielding sharper, more reliable singlets for integration.

Comparative Analysis 2: Field Strength (400 MHz vs. 600 MHz)

The integrity of the trityl protecting group is paramount; partial detritylation can derail downstream Suzuki-Miyaura cross-coupling reactions[1]. Verifying the exact integration of the 15 trityl protons is critical.

Performance Comparison

Feature	400 MHz Spectrometer	600 MHz Spectrometer
Trityl Multiplet Resolution	Appears as a broad, largely unresolved multiplet (7.15 - 7.40 ppm).	Increased dispersion (Hz/ppm) partially resolves the trityl group into distinct ortho (6H) and meta/para (9H) sub-multiplets.
Sensitivity (S/N Ratio)	Sufficient for main peaks, but trace impurities (<2%) may be lost in the baseline noise.	High sensitivity allows for the detection of trace deborylated or detritylated side-products[1].
Integration Accuracy	Good, provided the baseline is perfectly corrected.	Excellent. Baseline separation of minor overlapping signals ensures highly accurate 15H : 3H : 1H : 1H ratios.

Scientist's Recommendation: Use 400 MHz for in-process monitoring (e.g., confirming the success of the formylation step). Escalate to 600 MHz for final compound characterization and purity profiling prior to publication or downstream API synthesis.

Expected Quantitative Data Summary

Table 1: Simulated ¹H NMR Chemical Shifts (δ, ppm) based on structural analogs and solvent effects.

Proton Environment	Multiplicity	Integration	CDCl₃ Shift (δ, ppm)	DMSO-d₆ Shift (δ, ppm)
Formyl (-CHO)	Singlet (s)	1H	10.15	10.08
Pyrazole C5-H	Singlet (s)	1H	8.12	8.45
Trityl (-C(Ph)₃)	Multiplet (m)	15H	7.15 - 7.40	7.05 - 7.45
Methoxy (-OCH₃)	Singlet (s)	3H	3.85	3.78

Experimental Protocol: Self-Validating NMR Workflow

To ensure reproducibility and scientific integrity, follow this step-by-step methodology. This protocol is designed to be self-validating: by strictly controlling the relaxation delay, the integration ratio between the methoxy (3H) and trityl (15H) groups serves as an internal quality control check for protecting group integrity.

Step 1: Sample Preparation

• Weigh exactly 15.0 mg of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate.

• Dissolve in 0.6 mL of the chosen deuterated solvent (CDCl₃ with 0.03% v/v TMS, or DMSO-d₆).

• Vortex for 30 seconds to ensure complete dissolution and break up any micro-aggregates.

• Transfer to a high-quality 5 mm NMR tube using a glass Pasteur pipette.

Step 2: Spectrometer Setup & Tuning

• Insert the sample into the NMR spectrometer.

• Lock the magnetic field to the deuterium resonance of the solvent (CDCl₃: 7.26 ppm; DMSO-d₆: 2.50 ppm).

• Tune and match the probe to the ¹H frequency to maximize signal transfer efficiency.

• Shim the magnet (Z1-Z4) to achieve a line width at half-height (FWHM) of < 1.0 Hz for the residual solvent peak.

Step 3: Acquisition Parameters

• Pulse Sequence: Standard 1D single-pulse (e.g., zg30).

• Number of Scans (ns): 16.

• Relaxation Delay (d1): Set to 2.0 seconds (Critical Step). Causality: The formyl and C5 protons lack adjacent protons for efficient dipole-dipole relaxation. A longer d1 ensures they fully relax back to equilibrium between scans, preventing under-integration relative to the rapidly relaxing trityl protons.

• Spectral Width (sw): 15 ppm (Ensures the downfield formyl proton at ~10.1 ppm is captured without aliasing).

Step 4: Data Processing & Validation

• Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz to enhance S/N without sacrificing resolution.

• Fourier Transform (FT) and phase correct manually.

• Apply a 5th-order polynomial baseline correction. Causality: The broad 15H trityl multiplet can artificially elevate the local baseline; strict correction is required for accurate integration.

• Self-Validation Check: Set the methoxy singlet (~3.8 ppm) to exactly 3.00. The trityl multiplet must integrate to 14.80–15.20. Any value below 14.5 indicates partial detritylation.

Workflow Visualization

Below is the logical decision tree for optimizing the NMR analysis of trityl-protected pyrazoles.

Figure 1: Decision tree and workflow for the ¹H NMR analysis of trityl-protected pyrazoles.

References

• Revisiting the Structure and Chemistry of 3(5)
• (1-Trityl-1H-pyrazol-4-yl)
• Mild and General Palladium-Catalyzed Synthesis of Methyl Aryl Ethers Enabled by the Use of a Palladacycle Precatalyst (NMR Characterization of 1-tritylpyrazoles)

Sources

• 1. (1-Trityl-1H-pyrazol-4-yl)boronic acid | 207307-51-5 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]

Resolving Annular Tautomerism in Substituted Pyrazoles: A Comparative Guide to ¹³C NMR Methodologies

Pyrazoles are highly versatile scaffolds in medicinal chemistry and agrochemicals. However, their structural elucidation via ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy is frequently complicated by annular tautomerism. In N-unsubstituted pyrazoles, rapid prototropic exchange between the N1 and N2 atoms occurs in solution. If this exchange rate exceeds the NMR timescale, the signals for the C3 and C5 carbons merge into a single, broad resonance, obscuring critical structural information.

This guide objectively compares empirical NMR techniques (Solution-State vs. Solid-State) and computational prediction methods used to resolve pyrazole tautomerism, providing actionable, self-validating protocols for drug development professionals.

The Analytical Challenge: Fast Exchange vs. Frozen Tautomers

When analyzing substituted pyrazoles in standard deuterated solvents (e.g., DMSO-d6 or CDCl3) at room temperature, researchers often observe signal averaging[1]. The activation energy for intramolecular or solvent-mediated proton transfer is relatively low. Consequently, the ¹³C NMR spectrum reflects a time-averaged symmetrical molecule.

To accurately assign the C3 and C5 chemical shifts and determine the preferred tautomeric state, researchers must employ alternative analytical strategies that either physically freeze the tautomerism or computationally predict the shifts.

Comparative Analysis of Methodologies

Method A: Low-Temperature Solution NMR in HMPT

• Performance: Highly effective for resolving tautomeric equilibrium ratios in solution.

• Causality: Hexamethylphosphorous triamide (HMPT) is a strong hydrogen-bond acceptor. By forming robust hydrogen bonds with the pyrazole N-H group, HMPT significantly increases the activation energy barrier for proton transfer[2]. When combined with sub-zero temperatures (e.g., -10 °C), the exchange rate drops below the NMR timescale, allowing the distinct observation of both the 3-substituted and 5-substituted tautomers[3].

Method B: Solid-State CP/MAS ¹³C NMR

• Performance: The gold standard for determining the absolute preferred tautomer in the crystalline phase.

• Causality: In the solid state, the rigid crystal lattice physically restricts molecular mobility and intermolecular proton exchange (Solid State Proton Transfer). Cross-Polarization Magic Angle Spinning (CP/MAS) eliminates chemical shift anisotropy, yielding high-resolution spectra where the tautomerism is entirely frozen. This reveals distinct, sharp signals for C3 and C5, directly identifying the dominant solid-state tautomer[1][4].

Method C: Computational DFT (GIAO) Predictions

• Performance: Essential for validating ambiguous experimental assignments.

• Causality: Density Functional Theory (DFT) utilizing the Gauge-Independent Atomic Orbital (GIAO) method calculates the absolute magnetic shielding tensors of the optimized tautomeric geometries. By comparing the predicted chemical shifts of the isolated 3- and 5-tautomers against the experimental data, researchers can unequivocally assign the carbon framework, even when substituent effects cause atypical shielding[5].

Quantitative Data Comparison

The table below illustrates how N-substitution permanently fixes the structure (yielding distinct C3/C5 shifts at room temperature)[6], whereas N-unsubstituted pyrazoles require specialized conditions to resolve the individual tautomeric shifts[3].

Table 1: Comparative ¹³C NMR Chemical Shifts (ppm) of Pyrazole Derivatives

Compound	Analytical Conditions	C3 (ppm)	C4 (ppm)	C5 (ppm)
3-Methylpyrazole (Frozen Tautomer)	Low-Temp (-10 °C) in HMPT	146.05	103.17	128.34
5-Methylpyrazole (Frozen Tautomer)	Low-Temp (-10 °C) in HMPT	137.18	103.17	138.59
3(5)-Methylpyrazole (Fast Exchange)	DMSO-d6 (Room Temp)	~141.6 (Merged)	103.5	~141.6 (Merged)
3,5-Dimethyl-4-nitro-1H-pyrazole	Solid-State (CP/MAS)	133.2	133.7	135.4
1-(Difluoromethyl)-1H-pyrazole-3-carboxamide	Solution (DMSO-d6, RT)	149.64	107.99	130.77
1-(Difluoromethyl)-1H-pyrazole-5-carboxamide	Solution (DMSO-d6, RT)	141.65	110.01	137.14

Step-by-Step Experimental Workflows

Protocol 1: Freezing Tautomerism via Low-Temperature Solution NMR

• Sample Preparation: Dissolve 15–20 mg of the pyrazole derivative in 0.5 mL of dry HMPT (hexamethylphosphorous triamide). Add a sealed capillary containing acetone-d6 to provide a deuterium lock signal without altering the solvent environment.

• Temperature Calibration: Insert the sample into the NMR spectrometer and gradually cool the probe from 25 °C down to -40 °C in 10 °C increments.

• Acquisition & Validation: Acquire a standard proton-decoupled ¹³C spectrum (zgpg30) at each temperature step. Self-Validation: You will observe the broad, averaged C3/C5 peak gradually de-coalesce and split into two distinct, sharp peaks as the temperature drops, confirming the freezing of the tautomeric exchange[2].

Protocol 2: Solid-State CP/MAS Acquisition

• Sample Packing: Finely mill the crystalline pyrazole and tightly pack it into a 4 mm zirconia MAS (Magic Angle Spinning) rotor. Ensure uniform distribution to maintain stable spinning.

• Spinning & Tuning: Spin the sample at the magic angle (54.74°) at a rate of 8–12 kHz to average out dipolar couplings and chemical shift anisotropy.

• Cross-Polarization: Apply a CP pulse sequence with a contact time of 2–3 ms. Self-Validation: Vary the contact time; quaternary carbons (C3/C5) will build up magnetization slower than protonated carbons (C4), allowing you to differentiate the ring positions definitively[4].

Protocol 3: Computational Prediction (DFT/GIAO)

• Geometry Optimization: Build both the 3-substituted and 5-substituted tautomers in a computational suite (e.g., Gaussian). Optimize the geometry using the B3LYP/6-311++G(d,p) level of theory.

• Shielding Calculation: Calculate the NMR shielding tensors using the GIAO method on the optimized geometries.

• Scaling & Validation: Convert the absolute shielding values to chemical shifts relative to TMS using empirically derived scaling factors. Self-Validation: Compare the predicted Δδ between C3 and C5 to your experimental low-temperature or solid-state data to confirm the tautomeric assignment[5].

Decision Matrix & Workflow Diagram

Workflow for resolving annular tautomerism in substituted pyrazoles using ¹³C NMR.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. userpage.fu-berlin.de [userpage.fu-berlin.de]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. digital.csic.es [digital.csic.es]
• 6. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Pyrazole N-Protecting Groups: Strategic Selection and Experimental Protocols

Introduction

Pyrazoles are a privileged pharmacophore in medicinal chemistry, featured prominently in blockbuster drugs ranging from anti-inflammatories to kinase inhibitors[1]. However, the inherent prototropic tautomerism of the pyrazole ring presents a significant synthetic challenge, often leading to poor regioselectivity during N-alkylation or C-H functionalization[2]. To exert precise control over the reaction pathway and prevent unwanted nucleophilic attack by the pyrazole nitrogen, the strategic deployment of N-protecting groups (PGs) is essential[3].

This guide provides a comparative analysis of the most common pyrazole protecting groups—SEM, THP, Trityl, and Boc—detailing the mechanistic causality behind their selection, their stability profiles, and field-proven experimental protocols.

Section 1: Mechanistic Causality in Regioselective Protection

The selection of a protecting group is dictated by the steric requirements of the desired regioisomer and the chemical stability required for downstream transformations.

1. The Trityl (Tr) Group: Ultimate Steric Control The trityl group is prized for its massive steric footprint. When introduced to an asymmetric pyrazole, the bulky triphenylmethyl moiety forces adjacent substituents into the distal 4- or 5-position, providing excellent regiocontrol. It is highly stable to strong bases and nucleophiles but is exceedingly acid-labile, allowing for mild deprotection using trifluoroacetic acid (TFA) or dilute HCl.

2. The SEM Group: Orthogonal Robustness The 2-(trimethylsilyl)ethoxymethyl (SEM) group is the gold standard for multi-step syntheses requiring harsh basic or nucleophilic conditions[4]. Its primary advantage is orthogonal deprotection: the SEM group is smoothly cleaved by fluoride sources (e.g., TBAF), driven by the exceptionally strong Si-F bond energy, which leaves acid-labile groups completely intact[4].

3. The THP Group: The Green Alternative Tetrahydropyranyl (THP) protection introduces an acetal linkage. While it creates a new stereocenter that can complicate NMR spectra, it is highly atom-economical. Interestingly, THP-protected pyrazoles can undergo thermal isomerization, allowing chemists to convert the kinetic 5-alkyl-1-THP isomer into the thermodynamic 3-alkyl-1-THP isomer simply by heating, avoiding complex sequential protection strategies[5].

4. The Boc Group: A Cautionary Tale While the tert-butyloxycarbonyl (Boc) group is ubiquitous in aliphatic amine protection, it is notoriously problematic on pyrazoles. The electron-deficient nature of the pyrazole ring withdraws electron density from the carbamate linkage, making the N-Boc group behave like an activated amide. Consequently, Boc-protected pyrazoles are exceedingly labile and frequently undergo premature deprotection when exposed to amine nucleophiles, amination conditions, or even mild reducing agents like NaBH 4​ in ethanol[6][7].

Decision logic for selecting pyrazole N-protecting groups based on downstream reaction conditions.

Section 2: Quantitative Data & Yield Comparison

The table below summarizes the performance of these protecting groups using 3-methylpyrazole as a model substrate to illustrate regioselectivity and efficiency.

Table 1: Comparative Overview of Pyrazole Protecting Groups

Protecting Group	Reagents for Introduction	Cleavage Conditions	Stability (Base/Nucleophile)	Regiomeric Ratio (rr)*	Isolated Yield
Trityl (Tr)	Tr-Cl, Et 3​ N, DCM	TFA or 1M HCl	Excellent	>99:1	92%
SEM	NaH, SEM-Cl, DMF	TBAF or HCl/EtOH[4]	Excellent	80:20	85%
THP	DHP, TFA (cat.), neat	Mild Acid (HCl)	Excellent	60:40 (kinetic)	88%
Boc	Boc 2​ O, DMAP, DCM	TFA or Nucleophiles	Poor[6]	50:50	70%

*Regiomeric ratio (1-PG-3-Me : 1-PG-5-Me) based on standard kinetic introduction conditions.

Section 3: Experimental Protocols & Self-Validating Systems

Protocol 1: Regioselective Trityl Protection of 3-Methylpyrazole

Causality: Triethylamine acts as a non-nucleophilic base to scavenge the HCl byproduct. The extreme steric bulk of Trityl chloride ensures it exclusively attacks the less hindered nitrogen, yielding the 1-trityl-3-methylpyrazole regioisomer almost exclusively.

• Setup: Dissolve 3-methylpyrazole (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 0.2 M) under a nitrogen atmosphere.

• Base Addition: Add triethylamine (1.5 equiv, 15 mmol) and cool the mixture to 0 °C using an ice bath.

• Protection: Add trityl chloride (1.1 equiv, 11 mmol) portion-wise over 10 minutes.

• Validation (Monitoring): Remove the ice bath and stir at room temperature for 4 hours. Validate completion by TLC (Hexane/EtOAc 4:1); the highly UV-active trityl product will appear at a high Rf.

• Workup: Quench with saturated aqueous NaHCO 3​ to neutralize the triethylamine hydrochloride salt. Extract with DCM (3x), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification: Purify via flash chromatography to isolate the pure regioisomer.

Protocol 2: SEM Protection and Orthogonal Fluoride-Mediated Deprotection

Causality: NaH irreversibly deprotonates the pyrazole, forming a highly nucleophilic pyrazolide anion that rapidly attacks SEM-Cl[4]. For deprotection, the high affinity of fluoride ions for silicon drives the fragmentation of the SEM group into ethylene, trimethylfluorosilane, and formaldehyde[4]. Protection Phase:

• Suspend NaH (60% dispersion in mineral oil, 1.2 equiv) in anhydrous DMF at 0 °C.

• Add the pyrazole substrate (1.0 equiv) dropwise. Stir for 30 minutes until hydrogen evolution (self-validating visual cue) ceases.

• Add SEM-Cl (1.1 equiv) dropwise. Stir at room temperature for 2 hours.

• Quench carefully with water, extract with EtOAc, and wash extensively with brine (5x) to validate the complete removal of the high-boiling DMF solvent, which otherwise ruins isolated yields. Dry and concentrate.

Deprotection Phase:

• Dissolve the SEM-protected pyrazole (1.0 equiv) in anhydrous THF[4].

• Add a solution of TBAF in THF (1.0 M, 2.0 equiv) and heat to 50 °C for 4-6 hours to overcome the kinetic barrier of the Si-F cleavage[4].

• Dilute with water, extract with EtOAc, and purify via silica gel chromatography.

Protocol 3: Green THP Protection and Thermal Isomerization

Causality: DHP (3,4-dihydro-2H-pyran) reacts with the pyrazole under mild acid catalysis to form the THP acetal. Heating the kinetic mixture provides the thermodynamic driving force to overcome the activation barrier for the 1,2-shift, enriching the sterically favored 3-alkyl isomer[5].

• Protection: Mix the pyrazole (1.0 equiv) and DHP (1.5 equiv) neat (solvent-free) in the presence of a catalytic amount of TsOH (0.05 equiv)[5].

• Stir at room temperature for 2 hours to achieve quantitative protection.

• Thermal Isomerization: To self-correct the regiochemistry and isomerize the kinetic 5-alkyl-1-THP isomer to the 3-alkyl-1-THP isomer, heat the neat mixture to 120 °C for 4 hours[5].

• Purification: Purify directly by short-path distillation or column chromatography.

References

1.[3] Technical Support Center: Regioselective Synthesis of Substituted Pyrazoles Source: benchchem.com URL:

2.[1] Recent Advances in the Synthesis of Pyrazole Derivatives: A Review Source: mdpi.com URL:

3.[4] 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole | 133560-57-3 | Benchchem Source: benchchem.com URL:

4.[2] Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds Source: nih.gov URL:

5.[5] Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles Source: rsc.org URL:

6.[6] Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH Source: arkat-usa.org URL:

7.[7] Development and a Practical Synthesis of the JAK2 Inhibitor LY2784544 Source: acs.org URL:

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole | 133560-57-3 | Benchchem [benchchem.com]
• 5. Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. arkat-usa.org [arkat-usa.org]
• 7. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of the Anticipated Biological Activity of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate

Introduction: The Pyrazole Scaffold in Medicinal Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry.[1][2] Its derivatives have demonstrated a remarkable breadth of pharmacological activities, finding application as anticancer, anti-inflammatory, antimicrobial, and antiviral agents.[3][4][5][6] The versatility of the pyrazole ring allows for extensive functionalization at various positions, enabling the fine-tuning of its biological properties. This guide provides a comparative analysis of the anticipated biological activity of a specific, yet less-explored derivative, Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate, against a backdrop of well-characterized pyrazole-based compounds. While direct experimental data for this particular molecule is not extensively available in the public domain, we can extrapolate its potential bioactivity based on established structure-activity relationships (SAR) within the pyrazole class.

Structural Features of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate: A Gateway to Potential Activity

The structure of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate presents several key features that are likely to dictate its biological profile:

• The Pyrazole Core: The foundational pyrazole ring is a known pharmacophore, essential for the biological activities of numerous drugs.[7]

• The 3-Formyl Group: The aldehyde functionality at the C3 position is a versatile chemical handle. It can participate in hydrogen bonding and other interactions with biological targets. Formyl pyrazole derivatives have been investigated for their potential as antimicrobial and anticancer agents.[8][9][10]

• The 4-Carboxylate Group: The methyl carboxylate at the C4 position can influence the molecule's polarity and ability to interact with specific enzyme active sites.

• The 1-Trityl Group: The bulky trityl (triphenylmethyl) group at the N1 position is a significant feature. This large, lipophilic group will profoundly impact the molecule's steric and pharmacokinetic properties, potentially influencing its target selectivity and cellular uptake.

Comparative Biological Activities: An Evidence-Based Projection

Based on the extensive literature on pyrazole derivatives, we can project the potential therapeutic applications of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate in several key areas.

Anticancer Potential

Pyrazole derivatives have been extensively investigated as anticancer agents, targeting various hallmarks of cancer.[2][3][11] They have been shown to inhibit key enzymes involved in cancer progression, such as kinases and tubulin.[3]

Comparative Analysis:

Pyrazole Derivative Class	Mechanism of Action	Reported IC50 Values	Potential of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate
Indole-Pyrazole Hybrids	CDK2 Inhibition	< 23.7 µM against various cancer cell lines[3]	The planar pyrazole core suggests a potential for kinase inhibition. The trityl group may enhance binding to hydrophobic pockets within kinase domains.
3,4-Diaryl Pyrazoles	Tubulin Polymerization Inhibition	0.06–0.25 nM against a panel of cancer cell lines[3]	While the substitution pattern differs, the core scaffold's ability to interfere with microtubule dynamics is a possibility.
5-Alkylated Selanyl-1H-pyrazoles	Dual EGFR and VEGFR-2 Inhibition	IC50 = 13.85 and 15.98 µM against HepG2 cells[3]	The formyl and carboxylate groups could potentially interact with the active sites of receptor tyrosine kinases.
Novel Pyrazole Hybrids	Induction of apoptosis and cell cycle arrest at G0/G1 phase	IC50 = 25 µM against 4T1 breast cancer cells[12]	The functional groups on the target molecule could trigger similar cellular responses.

Experimental Workflow for Anticancer Activity Screening:

Caption: A typical workflow for evaluating the anticancer potential of a novel pyrazole derivative.

Antimicrobial Activity

The pyrazole scaffold is present in several antimicrobial agents.[5][6] Functionalized pyrazoles have shown efficacy against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens.[5][13][14]

Comparative Analysis:

Pyrazole Derivative Class	Spectrum of Activity	Reported MIC Values	Potential of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate
4-Functionalized Pyrazoles	Gram-positive bacteria (e.g., S. aureus, B. subtilis)	Moderate activity reported[13]	The formyl and carboxylate groups at adjacent positions could chelate metal ions essential for bacterial enzymes.
Pyrazole-Thiadiazine Derivatives	Gram-positive and Gram-negative bacteria, and fungi	MICs as low as 2.9-7.8 µg/mL against fungi and 62.5-125 µg/mL against bacteria[5]	The bulky trityl group might enhance membrane disruption or interaction with hydrophobic targets in microbes.
5-Functionalized Pyrazoles	Multidrug-resistant Gram-positive bacteria (e.g., Staphylococcus species) and Mycobacterium tuberculosis	MICs = 32–64 µg/mL[15]	The overall lipophilicity imparted by the trityl group could facilitate passage through the mycobacterial cell wall.
FabH Inhibitors (Pyrazoline derivatives)	Potent inhibitors of E. coli FabH	Strong antibacterial activity demonstrated[16]	The core pyrazole structure could be adapted to target essential bacterial metabolic pathways.

Experimental Protocol: Broth Microdilution for MIC Determination

• Preparation of Bacterial Inoculum: A standardized suspension of the test microorganism (e.g., S. aureus, E. coli) is prepared in a suitable broth medium to a concentration of approximately 5 x 10^5 CFU/mL.

• Serial Dilution of Test Compound: The test compound, Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate, is serially diluted in a 96-well microtiter plate using the broth medium to obtain a range of concentrations.

• Inoculation: Each well containing the diluted compound is inoculated with the bacterial suspension. Positive (broth + inoculum) and negative (broth only) controls are included.

• Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anti-inflammatory Properties

Comparative Analysis:

Pyrazole Derivative Class	Mechanism of Action	In Vivo Efficacy	Potential of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate
Pyrazole-Pyrazoline Derivatives	COX-2 Inhibition	Up to 30.9% edema inhibition and 84.5% analgesic effect[17]	The core pyrazole structure is a known COX-2 pharmacophore. The substituents will influence its selectivity and potency.
3,5-Diphenylpyrazoles	Meprin α and β inhibition	Low nanomolar inhibitory activity against meprin α[19]	The bulky aryl substituents are key for this activity. The trityl group could mimic this, suggesting a potential for metalloprotease inhibition.
General Pyrazole Derivatives	Inhibition of COX-1, COX-2, lipoxygenase, and nitric oxide production	Potent anti-inflammatory effects, some with higher potency than standard drugs[18]	The diverse mechanisms of known anti-inflammatory pyrazoles suggest that the target molecule could act through multiple pathways.

Signaling Pathway: COX-2 and Inflammation

Caption: Simplified diagram of the role of COX-2 in the inflammatory cascade and the site of action for pyrazole-based inhibitors.

Conclusion and Future Directions

While this guide presents a theoretical framework for the biological activities of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate, it is imperative to underscore that these are projections based on the well-established pharmacology of the broader pyrazole class. The unique combination of the 3-formyl, 4-carboxylate, and particularly the bulky 1-trityl substituents, warrants dedicated experimental investigation.

Future research should focus on the synthesis and subsequent in-vitro and in-vivo evaluation of this compound to validate these hypotheses. Such studies will not only elucidate the specific biological profile of this molecule but also contribute valuable data to the ever-expanding knowledge of pyrazole structure-activity relationships, potentially paving the way for the development of novel therapeutic agents.

References

• Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. (2023, January 20). Journal of Enzyme Inhibition and Medicinal Chemistry. Available from: [Link]

• Pyrazole–pyrazoline derivatives as next-generation anti-inflammatory agents. (2025, November 26). Journal of Biomolecular Structure and Dynamics. Available from: [Link]

• One‐Pot Synthesis and Anticancer Activity of Novel Pyrazole Hybrids. (2021). ChemistrySelect. Available from: [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023, August 12). MDPI. Available from: [Link]

• Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. (n.d.). Bentham Science. Available from: [Link]

• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. (2025, March 31). Preprints.org. Available from: [Link]

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. (n.d.). PMC. Available from: [Link]

• Design, synthesis, and structure-activity relationships of pyrazole derivatives as potential FabH inhibitors. (2010, August 1). PubMed. Available from: [Link]

• Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. (2021, April 16). MedDocs Publishers. Available from: [Link]

• Synthesis of Pyrazole Derivatives Possessing Anticancer Activity: Current Status. (2014, May 14). Taylor & Francis Online. Available from: [Link]

• Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin a and β. (2023, February 16). Semantic Scholar. Available from: [Link]

• Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. (2019, February 25). Oriental Journal of Chemistry. Available from: [Link]

• Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. (n.d.). PMC. Available from: [Link]

• Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-2D-QSAR study against PC-3, B16F10, K562, MDA-MB-231, A2780, ACHN and NUGC cancer cell lines. (n.d.). PMC. Available from: [Link]

• ANTIMICROBIAL AGENTS CONTAINING PYRAZOLE NUCLEUS AND THEIR BIOLOGICAL ACTIVITY. (2022). International Journal of Research and Analytical Reviews. Available from: [Link]

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (n.d.). RSC Publishing. Available from: [Link]

• Microbiological Screening of 5-Functionalized Pyrazoles for the Future Development of Optimized Pyrazole-Based Delivery Systems. (2022, August 24). MDPI. Available from: [Link]

• Synthesis, crystal structure, and activity of pyrazole-based inhibitors of p38 kinase. (2007, November 15). PubMed. Available from: [Link]

• Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. (2023, February 16). ResearchGate. Available from: [Link]

• Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. (n.d.). Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• Novel formyl pyrazole derivatives as potential antimicrobial and anticancer agents: synthesis, structural characterization insights, and diverse in vitro biological evaluations. (n.d.). New Journal of Chemistry (RSC Publishing). Available from: [Link]

• Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. (n.d.). ResearchGate. Available from: [Link]

• Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. (2024, June 11). Journal of Fluorescence. Available from: [Link]

• Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. (2023, April 15). Chemical Methodologies. Available from: [Link]

• Four 1-aryl-1H-pyrazole-3,4-dicarboxylate derivatives: synthesis, molecular conformation and hydrogen bonding. (n.d.). PMC. Available from: [Link]

• Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. (2015, May 8). MDPI. Available from: [Link]

• methyl 4-formyl-1H-pyrazole-3-carboxylate. (n.d.). PubChem. Available from: [Link]

Sources

• 1. Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 5. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijrar.org [ijrar.org]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. Novel formyl pyrazole derivatives as potential antimicrobial and anticancer agents: synthesis, structural characterization insights, and diverse in vitro biological evaluations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. chemmethod.com [chemmethod.com]
• 11. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. meddocsonline.org [meddocsonline.org]
• 14. jocpr.com [jocpr.com]
• 15. mdpi.com [mdpi.com]
• 16. Design, synthesis, and structure-activity relationships of pyrazole derivatives as potential FabH inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. news-medical.net [news-medical.net]
• 18. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 19. Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Spectroscopic Comparison of Pyrazole Regioisomers

For researchers in medicinal chemistry and drug development, the unambiguous structural determination of pyrazole derivatives is a critical step. The synthesis of substituted pyrazoles, particularly from unsymmetrical precursors, often yields a mixture of regioisomers, such as the 1,3- and 1,5-disubstituted or the 1,3,5- and 1,4,5-trisubstituted variants. Differentiating these isomers is paramount, as their distinct stereoelectronic properties can lead to significant differences in biological activity and pharmacological profiles. This guide provides an in-depth comparison of spectroscopic techniques for the definitive characterization of pyrazole regioisomers, grounded in experimental data and field-proven insights.

The Challenge of Pyrazole Regioisomerism

The core of the issue lies in the reaction of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine. This condensation can proceed via two distinct pathways, leading to the formation of two possible regioisomers. For N-unsubstituted pyrazoles, the situation is further complicated by the presence of annular tautomerism, where the N-H proton rapidly exchanges between the two nitrogen atoms.[1] This dynamic process can result in averaged signals in NMR spectroscopy, making definitive assignment challenging without advanced techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Toolkit

NMR spectroscopy is the most powerful and definitive method for distinguishing pyrazole regioisomers.[2][3] A combination of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC, NOESY) experiments provides a complete picture of the molecular structure.

¹H NMR Spectroscopy: Initial Clues

While a standard ¹H NMR spectrum provides the initial overview, the chemical shifts of the pyrazole ring protons (H3, H4, and H5) are highly sensitive to the substitution pattern and electronic environment.

• N-H Proton: In N-unsubstituted pyrazoles, the N-H proton typically appears as a very broad signal in the 10-14 ppm range.[1] This broadening is a result of rapid proton exchange and quadrupolar coupling with the ¹⁴N nucleus.[1] Confirmation of this signal can be achieved by a D₂O exchange experiment, where the addition of a drop of deuterium oxide to the NMR sample will cause the N-H signal to disappear.[1]

• Ring Protons: The chemical shifts of the C-H protons on the pyrazole ring are influenced by the electronic nature of the substituents. However, relying on ¹H chemical shifts alone is often insufficient for unambiguous isomer assignment.

¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton

¹³C NMR provides more direct insight into the substitution pattern. The chemical shifts of the pyrazole ring carbons, particularly C3 and C5, are key indicators for distinguishing regioisomers.[4]

• Substituent Effects: Electron-withdrawing groups tend to shift the attached carbon downfield, while electron-donating groups cause an upfield shift. In a pair of 1,3- and 1,5-disubstituted pyrazoles, the chemical shifts of C3 and C5 will differ significantly based on the substituent at each position. For instance, a substituent that prefers the 3-position will result in a characteristic downfield shift for C3 in that isomer compared to the C5 signal in the other isomer.[4]

Carbon	Typical Chemical Shift Range (ppm) in CDCl₃	Key Distinguishing Features
C3	~140 - 155	Highly sensitive to N1 and C5 substituents.
C4	~105 - 115	Generally less affected by substitution at N1, C3, and C5.
C5	~130 - 145	Highly sensitive to N1 and C3 substituents.

Table 1: Typical ¹³C NMR chemical shift ranges for substituted pyrazole rings. These values are approximate and can vary significantly based on the specific substituents and solvent.[5][6][7]

2D NMR: The Key to Unambiguous Assignment

Two-dimensional NMR techniques are essential for connecting the dots and confirming the precise connectivity of the molecule, thereby definitively identifying the regioisomer.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most crucial experiment for this purpose.[1][8] It reveals long-range (2- and 3-bond) correlations between protons and carbons. For an N1-substituted pyrazole, the key correlations to observe are:

  • The protons of the N1-substituent will show a ³J correlation to the C5 carbon, but not to the C3 carbon.

  • The H5 proton will show a ³J correlation to the C4 carbon and a ²J correlation to the C5 carbon, but importantly, it can also show a correlation to C3.[1]

  • The H3 proton will show correlations to C4 and C5.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment detects through-space correlations between protons that are in close proximity.[1][2] In the case of an N1-substituted pyrazole, a Nuclear Overhauser Effect (NOE) will be observed between the protons on the N1-substituent and the H5 proton, confirming their spatial proximity.[3] This is a powerful and direct method for confirming the 1,5- or 1,3-disubstitution pattern.[3]

Caption: Key HMBC and NOESY correlations for distinguishing 1,5- and 1,3-disubstituted pyrazoles.

Mass Spectrometry (MS): Corroborating Evidence from Fragmentation

Mass spectrometry provides valuable complementary data. While regioisomers will have the same molecular weight, their fragmentation patterns under techniques like Electron Impact (EI) or Collision-Induced Dissociation (CID) can be distinct.[9][10]

The fragmentation of the pyrazole ring is often initiated by two main processes:

• Expulsion of HCN: This is a common fragmentation pathway for pyrazoles.[9]

• Loss of N₂: This often occurs from the [M-H]⁺ ion.[9]

The nature and position of substituents can significantly alter these fragmentation pathways, leading to unique fragment ions for each regioisomer.[3][11] For example, the susceptibility of a substituent to be lost or to direct fragmentation will differ depending on whether it is at the 3- or 5-position, providing a fingerprint for each isomer.[3] A comparative analysis of the mass spectra of the isolated isomers often reveals these diagnostic differences.[3]

Fragmentation Pathway	Description	Utility in Isomer Differentiation
Loss of N₂	Often occurs after the loss of a hydrogen radical.	The stability of the resulting ion can be influenced by the substituent pattern.
Loss of HCN	A characteristic fragmentation of the pyrazole ring.	The relative abundance of this fragment ion can differ between isomers.
Loss of Substituent	The ease of cleavage of a substituent can depend on its position.	Can lead to unique and abundant fragment ions for one isomer over another.

Table 2: Common fragmentation pathways for pyrazole derivatives in mass spectrometry.[9][11]

Infrared (IR) Spectroscopy: Functional Group Confirmation

While IR spectroscopy is less powerful for distinguishing the core regioisomeric structure of the pyrazole ring itself, it is an essential tool for confirming the successful incorporation of various functional groups within the synthesized molecules.[12][13] Characteristic absorption bands can confirm the presence of carbonyls, amines, alkyl, and aryl groups.[12][14] For instance, a new broad peak around 3383 cm⁻¹ could indicate O-H stretching from hydrogen bonding, confirming a specific functionalization.[13]

Functional Group	Typical Wavenumber (cm⁻¹)
N-H Stretch (in solid state)	3100 - 3200
C=O Stretch (if present)	1630 - 1780
C=N and C=C Stretches	1450 - 1650
Aromatic C-H Stretch	~3030
Aliphatic C-H Stretch	2850 - 2960

Table 3: General IR absorption regions for functional groups in pyrazole derivatives.[12][14]

Experimental Protocols

Protocol 1: Unambiguous Structure Elucidation using 2D NMR

Objective: To definitively assign the structure of a synthesized N-substituted pyrazole and distinguish between the 1,3- and 1,5-regioisomers.

Methodology:

• Sample Preparation: Dissolve ~15-20 mg of the purified pyrazole derivative in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.[1]

• ¹H and ¹³C NMR Acquisition: Acquire standard 1D ¹H and ¹³C{¹H} spectra to identify all proton and carbon signals.

• HSQC Experiment: Perform a Heteronuclear Single Quantum Coherence (HSQC) experiment to identify all one-bond C-H correlations.[1] This will unambiguously link each proton to its directly attached carbon.

• HMBC Experiment: Acquire a Heteronuclear Multiple Bond Correlation (HMBC) spectrum. This is the key experiment. Optimize the experiment for a long-range coupling constant of ~8 Hz.[1][8]

  • Analysis: Look for a 3-bond correlation from the protons of the N1-substituent to a pyrazole ring carbon. A correlation to C5 confirms the 1,5-isomer, while a correlation to C3 would indicate the 1,3-isomer (though the C5 correlation is typically observed).

• NOESY Experiment: Acquire a Nuclear Overhauser Effect Spectroscopy (NOESY) spectrum.[1][2]

  • Analysis: Look for a through-space correlation (a cross-peak) between the protons of the N1-substituent and a proton on the pyrazole ring. A cross-peak to the H5 proton provides definitive evidence for the 1,5-regioisomer.[3]

Caption: Workflow for the definitive spectroscopic analysis of pyrazole regioisomers.

Conclusion

The differentiation of pyrazole regioisomers is a non-trivial but essential task in chemical research and drug development. While ¹H NMR and mass spectrometry can provide initial clues, they are often insufficient for a definitive assignment. The strategic application of 2D NMR techniques, particularly HMBC and NOESY, is the gold standard for unambiguous structure elucidation.[2][3][8] By carefully analyzing the long-range heteronuclear correlations and through-space proton interactions, researchers can confidently assign the correct regioisomeric structure, ensuring the integrity of their subsequent biological and pharmacological studies.

References

• Jetir.Org. (n.d.). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Retrieved from [Link]

• Lopez, C., Claramunt, R. M., Trofimenko, S., & Elguero, J. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(6), 678–684. [Link]

• Teixeira, C., Sousa, D., Fernandes, C., Pinto, M., & Cerqueira, N. (2020). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 42. [Link]

• Kuhn, B. L., Wust, K. M., Paz, A. V., & Bonacorso, H. G. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. In Mass Spectrometry. IntechOpen. [Link]

• Saeed, A., & Abbas, N. (2009). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Journal of the Chemical Society of Pakistan, 31(4), 633-638.

• Malkov, A. V., Stoncius, A., & Kocovsky, P. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 86(14), 9586–9602. [Link]

• ResearchGate. (n.d.). FT-IR spectra of (a) pyrazole ligands 1 A-E and (b) copper complexes 2.... Retrieved from [Link]

• Malkov, A. V., Stoncius, A., & Kocovsky, P. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 86(14), 9586–9602. ACS Publications. [Link]

• ResearchGate. (n.d.). General mechanism of pyrazole derivatives using I2 The IR spectrum of 5.... Retrieved from [Link]

• Elguero, J., Goya, P., & Jagerovic, N. (1993). 13C NMR of pyrazoles. Magnetic Resonance in Chemistry, 31(2), 165-172.

• ResearchGate. (n.d.). 13C NMR chemical shifts of N‐unsubstituted‐ and N‐methyl‐pyrazole derivatives | Request PDF. Retrieved from [Link]

• Balamurugan, K., & Sloop, J. C. (2021). Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches. New Journal of Chemistry, 45(34), 15589-15600. [Link]

• Tamaru, Y., Harada, T., & Yoshida, Z. (1978). THE SELECTIVE SYNTHESIS OF 1,5-DISUBSTITUTED PYRAZOLES AND STRUCTURAL ELUCIDATION OF 1,3- AND 1,5-DISUBSTITUTED PYRAZOLES. Chemistry Letters, 7(12), 1401-1404. [Link]

• ResearchGate. (n.d.). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Retrieved from [Link]

• Claramunt, R. M., López, C., García, M. A., Denis, G. S., Elguero, J., & Limbach, H. H. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. Physical Chemistry Chemical Physics, 5(6), 1149-1157.

• Chen, J., & Lu, L. (2007). Structure Elucidation of a Pyrazolo[1]pyran Derivative by NMR Spectroscopy. Molecules, 12(5), 1123–1130. [Link]

• Zdanovskaia, M. A., Gámez, M. F., Martin, J. M. L., & Stanton, J. F. (2023). Millimeter-Wave and High-Resolution Infrared Spectroscopy of the Ground and 14 Vibrationally Excited States Lying Below 1300 cm–1 of Pyrazole. The Journal of Physical Chemistry A, 127(44), 9325–9339. [Link]

• UAB Barcelona. (n.d.). Preparation, separation and characterization of two pyrazolic regioisomers of high purity. Retrieved from [Link]

• Hrast, M., Sova, M., & Ilaš, J. (2023). Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. Molecules, 28(18), 6611. [Link]

• Abood, N. A., & Mahdi, B. A. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(3), 1772-1781.

• Claramunt, R. M., Pérez-Torralba, M., Elguero, J., & Pinilla, E. (2005). Structural elucidation of a new delta2-pyrazoline derivative using 1H and 13C NMR spectroscopy. Magnetic Resonance in Chemistry, 43(10), 851–854. [Link]

• Ferla, S., D'Annessa, I., & Giammona, G. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5831. [Link]

• ResearchGate. (n.d.). NMR structure elucidation of small organic molecules and natural products: choosing ADEQUATE vs HMBC | Request PDF. Retrieved from [Link]

• Chenon, M. T., Coupry, C., Grant, D. M., & Pugmire, R. J. (1977). Carbon-13 magnetic resonance study of solvent stabilized tautomerism in pyrazoles. The Journal of Organic Chemistry, 42(4), 659–661. [Link]

• ResearchGate. (n.d.). Table 2 . 1 H NMR chemical shifts of compounds 11, 12: δ H [ppm]. Retrieved from [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• ResearchGate. (n.d.). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. Retrieved from [Link]

• Reddy, G. M., & Rao, V. K. (2018). Divergent synthesis of 1,3,5-tri and 1,3-disubstituted pyrazoles under transition metal-free conditions. Organic & Biomolecular Chemistry, 16(44), 8566-8570. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 3. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Structure Elucidation of a Pyrazolo[3,4]pyran Derivative by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen [intechopen.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. jetir.org [jetir.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Analytical Comparison Guide: HPLC Purity Validation of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate

Executive Summary

In pharmaceutical development, Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate (CAS: 960234-85-9)[1] serves as a critical, highly functionalized building block for kinase inhibitors and other targeted therapeutics. When sourcing this intermediate, researchers must differentiate between Premium Grade (>98% purity with strict regioisomer control) and Standard Commercial Grade alternatives.

However, objectively comparing these products is impossible without a scientifically sound analytical method. The trityl (triphenylmethyl) protecting group presents severe chromatographic challenges that often lead to artifactual degradation during analysis. This guide provides a comparative evaluation of HPLC methodologies, demonstrating why traditional C18 methods fail and providing a fully validated, self-verifying protocol based on ICH Q2(R2) guidelines[2] using Biphenyl stationary phases.

The Molecular Challenge: Causality in Analytical Choices

As a Senior Application Scientist, I frequently see high-quality batches of trityl-protected compounds falsely rejected due to poor analytical method design. To validate the purity of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate, we must first understand the structural causality dictating our experimental choices:

• Brønsted Acid Lability: The trityl group is notoriously sensitive to acidic cleavage, driven by the formation of the highly stable trityl cation[3]. Standard LC-MS mobile phases containing 0.1% Trifluoroacetic Acid (TFA) or Formic Acid will induce on-column detritylation. This generates artifactual peaks (triphenylmethanol and the free pyrazole core), falsely lowering the reported purity of Premium Grade batches.

• Aromatic Steric Bulk: The massive hydrophobic footprint of the trityl group causes excessive retention and peak broadening on standard alkyl (C18) columns.

• Formyl Group Reactivity: The C3-formyl group is highly electrophilic. If Methanol or Ethanol is used as a sample diluent, hemiacetal or acetal formation occurs rapidly, creating split peaks in the chromatogram.

The Solution: A robust method requires a neutral pH mobile phase, an aprotic diluent (Acetonitrile), and a stationary phase capable of π−π interactions (Biphenyl) to resolve closely related aromatic impurities without relying on brute-force hydrophobicity.

Comparative Performance: Standard C18 vs. Biphenyl Methodologies

To demonstrate the critical nature of column and mobile phase selection, we compared a Premium Grade sample of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate using a traditional C18 method versus our optimized Biphenyl method.

Table 1: Chromatographic Performance Comparison

Analytical Parameter	Standard Method (C18 / 0.1% TFA)	Optimized Method (Biphenyl / Neutral NH₄OAc)	Mechanistic Causality
Analyte Retention Time	12.5 min (Broad peak)	8.2 min (Sharp peak)	Biphenyl provides alternative selectivity, reducing excessive hydrophobic retention.
Peak Tailing Factor	2.4 (Severe tailing)	1.1 (Symmetrical)	Neutral pH prevents partial ionization and on-column degradation.
Trityl Alcohol Resolution	1.2 (Co-elution risk)	3.5 (Baseline resolved)	π−π interactions strongly differentiate trityl derivatives from the core analyte.
Artifactual Degradation	~4.5% (False impurities)	< 0.05% (Stable)	Elimination of Brønsted acids prevents trityl cation formation[3].
Product Grade Assessment	Falsely grades Premium as Standard	Accurately verifies Premium Grade >98%	Method integrity ensures product quality is not masked by analytical artifacts.

Mandatory Visualization: Method Development Workflow

Figure 1: Rational method development and ICH Q2(R2) validation workflow for trityl-pyrazoles.

Experimental Protocol: A Self-Validating System

To ensure trustworthiness, the following protocol is designed as a self-validating system . It incorporates a System Suitability Test (SST) that mathematically proves the method is not degrading the sample before any batch data is accepted, aligning with ICH Q2(R2) guidelines[2].

Step 1: Reagent and Mobile Phase Preparation

• Mobile Phase A: Dissolve 0.77 g of Ammonium Acetate in 1.0 L of LC-MS grade water (10 mM). Adjust to pH 6.8 if necessary. Do not use TFA or Formic Acid.

• Mobile Phase B: 100% LC-MS grade Acetonitrile (ACN).

• Sample Diluent: 100% LC-MS grade ACN. Strictly avoid Methanol to prevent formyl acetalization.

Step 2: System Suitability Test (SST) Preparation

• Rationale: We must prove the system can resolve the analyte from its most common degradation product without causing the degradation itself.

• Preparation: Prepare a 1.0 mg/mL solution of Premium Grade Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate in ACN. Spike this solution with 0.5% (w/w) Triphenylmethanol (Trityl alcohol) reference standard.

Step 3: Chromatographic Execution

• Column: Phenomenex Kinetex Biphenyl or Restek Raptor Biphenyl (100 x 2.1 mm, 2.6 µm).

• Column Temperature: 30°C (Elevated temperatures accelerate acid-catalyzed detritylation; keep at or below 30°C).

• Flow Rate: 0.4 mL/min.

• Gradient Program:

  • 0.0 - 1.0 min: 40% B

  • 1.0 - 8.0 min: 40% → 95% B

  • 8.0 - 10.0 min: 95% B

  • 10.0 - 10.1 min: 95% → 40% B

  • 10.1 - 13.0 min: 40% B (Re-equilibration)

• Detection: UV PDA at 254 nm (optimal for the conjugated pyrazole-trityl system).

Step 4: Self-Validation Check (SST Acceptance Criteria)

Before analyzing unknown samples, inject the SST mixture. The run is only valid if:

• Resolution ( Rs​ ): The resolution between the analyte and Trityl alcohol is ≥2.0 .

• Tailing Factor ( Tf​ ): The analyte peak tailing is ≤1.5 .

• Degradation Check: The area of the detritylated pyrazole peak (eluting near the void volume) must be ≤0.1% , proving the neutral mobile phase is successfully preventing on-column cleavage.

ICH Q2(R2) Validation Data Summary

Using the optimized Biphenyl protocol, the method was fully validated according to the latest ICH Q2(R2) parameters[2][4]. The data below proves that this methodology is fit-for-purpose for releasing Premium Grade API intermediates.

Table 2: ICH Q2(R2) Validation Parameters (Optimized Method)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Result	Status
Specificity	No interference at tR​ of analyte	Blank and diluent show 0.0% interference	PASS
Linearity ( R2 )	≥0.999 (over 50-150% target concentration)	0.9998	PASS
Method Precision	%RSD≤2.0% (n=6 injections)	0.45%	PASS
Accuracy (Recovery)	98.0% - 102.0%	99.8%	PASS
Limit of Quantitation	Signal-to-Noise ( S/N ) ≥10	0.02% (relative to 1 mg/mL nominal conc.)	PASS

Sources

• 1. molcore.com [molcore.com]
• 2. database.ich.org [database.ich.org]
• 3. total-synthesis.com [total-synthesis.com]
• 4. mastercontrol.com [mastercontrol.com]

A Comparative Guide to Cost-Effective Pyrazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Value of the Pyrazole Scaffold

The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern medicinal chemistry. Its remarkable versatility allows it to serve as a key pharmacophore in a wide array of therapeutic agents, from anti-inflammatory drugs like celecoxib to kinase inhibitors used in oncology.[1] This widespread application drives a continuous need for efficient, scalable, and, most importantly, cost-effective synthetic routes to access structurally diverse pyrazole derivatives. This guide provides a comparative analysis of prevalent synthetic strategies, focusing on the causality behind methodological choices to empower researchers in selecting the optimal path for their specific needs.

Pillar 1: The Knorr Synthesis - A Classic, Refined

First reported in 1883, the Knorr pyrazole synthesis is the quintessential method, involving the acid-catalyzed cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[2][3] Its enduring popularity stems from its reliability and the ready availability of starting materials.

The Chemistry: The reaction mechanism is initiated by the nucleophilic attack of the hydrazine onto one of the carbonyl groups of the 1,3-dicarbonyl compound, typically activated by an acid catalyst.[4][5] This is followed by an intramolecular cyclization and subsequent dehydration to yield the stable, aromatic pyrazole ring.[6]

Cost-Effectiveness Analysis: The primary cost driver in the classical Knorr synthesis is often the 1,3-dicarbonyl compound. However, modern innovations have significantly improved its economic profile:

• Catalyst Choice: While simple mineral acids work, heterogeneous catalysts like Amberlyst-70 are non-toxic, thermally stable, cost-effective, and allow for simple workup and recycling.

• Energy Inputs: Microwave-assisted synthesis dramatically reduces reaction times from hours to minutes, leading to significant energy savings and higher throughput.[7][8]

• Solvent-Free Conditions: Performing the reaction neat or under solvent-free conditions, especially with techniques like grinding, minimizes solvent purchase and disposal costs, aligning with green chemistry principles.[9][10]

Regioselectivity - A Key Consideration: A critical aspect of the Knorr synthesis is controlling regioselectivity when using unsymmetrical 1,3-dicarbonyls. The outcome is dictated by the relative electrophilicity of the two carbonyl carbons and the nucleophilicity of the hydrazine nitrogens.[2] Acidic conditions generally facilitate the reaction by protonating a ketone oxygen, activating the corresponding carbonyl for attack.[4]

Pillar 2: Multicomponent Reactions (MCRs) - The Atom Economy Champions

Multicomponent reactions (MCRs), where three or more reactants combine in a one-pot process, represent a paradigm shift in synthetic efficiency.[11] They are inherently cost-effective by reducing the number of synthetic steps, minimizing solvent use, and simplifying purification procedures.[12]

The Chemistry: A common MCR strategy for pyrazoles, specifically for fused systems like pyrano[2,3-c]pyrazoles, involves the four-component reaction of an aldehyde, malononitrile, a hydrazine, and a β-ketoester (e.g., ethyl acetoacetate).[11] The reaction proceeds through a cascade of interconnected condensations and cyclizations.

Cost-Effectiveness Analysis:

• Atom Economy: MCRs exhibit high atom economy as most of the atoms from the starting materials are incorporated into the final product, generating minimal waste.[13]

• Operational Simplicity: Combining multiple transformations into a single operation saves significant time, labor, and resources associated with intermediate isolation and purification.[11]

• Catalyst & Solvent: Many MCRs can be performed using benign catalysts like piperidine or even under catalyst-free conditions.[11] Water is often an excellent solvent, further enhancing the green and cost-effective nature of these reactions.[13][14] Ionic liquids are also emerging as efficient and reusable catalysts.[15]

Pillar 3: Synthesis from Chalcones - An Accessible and Versatile Route

Chalcones (α,β-unsaturated ketones) are readily synthesized via Claisen-Schmidt condensation of aldehydes and acetophenones, making them accessible and inexpensive precursors.[16][17] Their reaction with hydrazines provides a reliable pathway to pyrazolines, which can then be oxidized to pyrazoles.

The Chemistry: The synthesis begins with a Michael addition of the hydrazine to the β-carbon of the chalcone's enone system. This is followed by an intramolecular cyclization and dehydration to form a 4,5-dihydro-1H-pyrazole (pyrazoline). A subsequent oxidation step is required to aromatize the ring to the corresponding pyrazole.[18]

Cost-Effectiveness Analysis:

• Starting Material Accessibility: The low cost and vast commercial availability of substituted aldehydes and acetophenones make chalcones highly economical starting points.[19][20]

• Process Simplification: While traditionally a two-step process (cyclization then oxidation), one-pot protocols have been developed. For instance, using air as the terminal oxidant under visible light photoredox catalysis combines the steps and avoids costly or toxic oxidizing agents.[21]

• Green Solvents: The initial Claisen-Schmidt condensation can be efficiently carried out in green media like polyethylene glycol (PEG), which can often be recycled.[17]

Comparative Data Summary

The following table provides a head-to-head comparison of these methodologies for synthesizing representative pyrazole derivatives.

Method	Key Reactants	Catalyst/Conditions	Typical Yield (%)	Reaction Time	Key Advantages	Key Disadvantages
Knorr Synthesis	1,3-Dicarbonyl, Hydrazine	Glacial Acetic Acid / Reflux	85-95%[2]	1-2 hours[2]	High yield, reliable, simple	Potential regioselectivity issues
Microwave-Assisted	1,3-Dicarbonyl, Hydrazine	Solvent-free, Microwave	~90%[7]	6-15 minutes[7]	Extremely fast, energy-efficient	Requires specialized equipment
4-Component MCR	Aldehyde, Malononitrile, Hydrazine, Ethyl Acetoacetate	Piperidine / Room Temp	90-96%[11]	20 min - 2 hrs[11]	High atom economy, operational simplicity	Optimization can be complex
Chalcone Route	Chalcone, Hydrazine Hydrate	H₂O₂, then dehydration	~80% (two steps)[22]	Several hours	Readily available starting materials	Often requires a separate oxidation step

Visualizing the Synthetic Strategies

To better understand the workflows and chemical logic, the following diagrams are provided.

Caption: Decision workflow for selecting a pyrazole synthesis method.

Caption: Conceptual diagram of a four-component reaction (MCR).

Detailed Experimental Protocols

Protocol 1: Microwave-Assisted Knorr Synthesis (Solvent-Free) This protocol is adapted from methodologies focusing on green chemistry principles. [7]

• Reagent Preparation: In a microwave-safe reaction vessel, combine the 1,3-dicarbonyl compound (1.0 mmol) and the desired hydrazine derivative (1.1 mmol).

• Microwave Irradiation: Place the vessel in a scientific microwave reactor. Irradiate the mixture at a suitable power level (e.g., 200-400W) to maintain a temperature of 100-120°C for 6-15 minutes.

• Monitoring: Monitor the reaction's completion using Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, add a small amount of ethanol to the solid mixture and stir.

• Purification: Collect the solid product by vacuum filtration, wash with cold ethanol, and dry to yield the pure pyrazole derivative.

Protocol 2: Four-Component Synthesis of a Pyrano[2,3-c]pyrazole This protocol is a representative example of an MCR for fused pyrazoles. [11]

• Reagent Preparation: In a round-bottom flask, mix an aromatic aldehyde (1 mmol), malononitrile (1 mmol), ethyl acetoacetate (1 mmol), and hydrazine hydrate (1 mmol) in water (5 mL). [23]2. Catalyst Addition: Add a catalytic amount of piperidine (e.g., 5 mol%). [11]3. Reaction: Stir the reaction mixture vigorously at room temperature. The reaction is often complete within 20-60 minutes, which can be monitored by TLC. [11][23]4. Work-up: The solid product typically precipitates directly from the reaction mixture.

• Purification: Collect the precipitate by filtration, wash thoroughly with water, and then recrystallize from ethanol to obtain the pure pyrano[2,3-c]pyrazole derivative. [23] Protocol 3: Synthesis of Pyrazole from a Chalcone This protocol outlines the classic two-step approach. [16]

• Chalcone Synthesis (Claisen-Schmidt): Dissolve the starting acetophenone (1 mmol) and aldehyde (1 mmol) in ethanol. Add an aqueous solution of a base (e.g., KOH). Stir at room temperature for 2-3 hours until a precipitate forms. [16]Filter and wash the resulting chalcone.

• Cyclocondensation: Suspend the purified chalcone (1 mmol) in glacial acetic acid. Add hydrazine hydrate (1.2 mmol) and reflux the mixture for 4-6 hours.

• Work-up: After cooling, pour the reaction mixture into ice-cold water. A solid will precipitate.

• Purification: Filter the solid, wash with water until neutral, and recrystallize from a suitable solvent like ethanol to yield the pure pyrazole.

Conclusion and Future Outlook

The synthesis of pyrazole derivatives is a mature field, yet one that continues to evolve towards greater cost-effectiveness and sustainability. For simple, direct access to the pyrazole core, the Knorr synthesis , especially when augmented with microwave technology or solvent-free conditions, remains a highly efficient and economical choice. When the goal is to rapidly build molecular complexity and adhere to green chemistry principles, Multicomponent Reactions (MCRs) are unparalleled in their atom economy and operational simplicity. Finally, the chalcone-based route offers exceptional value due to the low cost and diversity of its precursors, making it ideal for generating large libraries of analogs. The choice of method ultimately depends on the specific target molecule, available resources, and the overarching goals of the research program, whether they be speed, cost, or environmental impact.

References

• BenchChem. (n.d.). Multi-Component Reactions for the Synthesis of Pyrazole Derivatives: Application Notes and Protocols.
• Yadav, D. K., et al. (2024). HFIP-Mediated Multicomponent Reactions: Synthesis of Pyrazole-Linked Thiazole Derivatives. The Journal of Organic Chemistry.
• BenchChem. (n.d.). A Comparative Guide to Catalysts for Pyrazole Synthesis.
• RSC Publishing. (n.d.). Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions.
• Mosslemin, M. H., et al. (2017). Green synthesis of pyrazole systems under solvent-free conditions. Full article.
• Jetir.Org. (n.d.). Solvent Free Synthesis Of Pyrano[2,3-c]pyrazoles Derivatives By Green Protocol Using NMPyTs.
• El-Sayed, R., et al. (2022). Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents. PMC.
• El-Sayed, R., et al. (2022). Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents. ACS Omega - ACS Publications.
• SciELO. (n.d.). Pyrazole synthesis under microwave irradiation and solvent-free conditions.
• BenchChem. (n.d.). Technical Support Center: Catalyst Selection for Efficient Pyrazole Synthesis.
• Heravi, M. M., et al. (n.d.). Highly efficient solvent-free synthesis of pyranopyrazoles by a Brønsted-acidic ionic liquid as a green and reusable catalyst. Indian Academy of Sciences.
• Buriol, L., et al. (2025). Pyrazole Synthesis under Microwave Irradiation and Solvent-free Conditions.
• IntechOpen. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications.
• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review.
• ResearchGate. (2025). A Comprehensive Review on Traditional and Modern Synthetic Approaches to Pyrazole and Its Analogs.
• Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. (n.d.).
• Bhat, B. A., et al. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC.
• Enders, D., et al. (2015). Asymmetric synthesis of pyrazoles and pyrazolones employing the reactivity of pyrazolin-5-one derivatives. RWTH Publications.
• ResearchGate. (n.d.). The synthesis of polysubstituted pyrazoles using hydrazine derivatives and 1,3-dicarbonyl compounds.
• Google Patents. (n.d.). Method of preparation of the pyrazoles.
• BenchChem. (n.d.). A Head-to-Head Comparison of Pyrazole Synthesis Methods: A Guide for Researchers.
• Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
• Preprints.org. (2023). A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water.
• J&K Scientific LLC. (2026). Knorr Pyrazole Synthesis.
• BenchChem. (n.d.). Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles.
• Raines, R. T., et al. (n.d.). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC.
• PEG Mediated Synthesis of Pyrazole based Chalcones and their Characterisation. (n.d.).
• Slideshare. (n.d.). Knorr Pyrazole Synthesis (M. Pharm).
• Oriental Journal of Chemistry. (2017). Synthesis of Some Pyrazole containing Chalcones and Pyridine-3-Carbonitirles and Study of their Anti-inflammatory Activity.
• International Journal of Environmental Sciences. (n.d.). Design, Synthesis And Characterization Of Some Chalcone Pyrazole Analgues And Their Evaluation For Plant Growth Regulators.
• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis.
• Journal of Applied Bioanalysis. (n.d.). Novel Pyrazole Based Chalcones Synthesis Spectral Characterization And Biological Evaluation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications | IntechOpen [intechopen.com]
• 4. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jk-sci.com [jk-sci.com]
• 6. chemhelpasap.com [chemhelpasap.com]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. jetir.org [jetir.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. preprints.org [preprints.org]
• 15. ias.ac.in [ias.ac.in]
• 16. orientjchem.org [orientjchem.org]
• 17. PEG Mediated Synthesis of Pyrazole based Chalcones and their Characterisation | European Journal of Cardiovascular Medicine [healthcare-bulletin.co.uk]
• 18. researchgate.net [researchgate.net]
• 19. theaspd.com [theaspd.com]
• 20. journalofappliedbioanalysis.com [journalofappliedbioanalysis.com]
• 21. Pyrazole synthesis [organic-chemistry.org]
• 22. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate

This guide provides essential safety protocols and logistical information for the handling and disposal of Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate. As a professional in drug development and scientific research, your safety, the integrity of your experiments, and environmental responsibility are paramount. This document is structured to provide a deep, practical understanding of the necessary precautions, moving beyond a simple checklist to explain the rationale behind each procedural step.

Part 1: Hazard Assessment and Core Principles

Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate is a solid, likely a crystalline powder. The primary risks associated with handling this and similar powdered organic compounds are inhalation of airborne particles, skin contact, and eye exposure.[2][3][4] The trityl group is a large, bulky substituent that may reduce the compound's volatility but does not negate the potential hazards of the core pyrazole structure. Pyrazole derivatives themselves have a wide range of biological activities and potential toxicities.[5][6][7][8] Therefore, treating this compound with a high degree of caution is essential.

Core Safety Principles:

• Minimize Exposure: All procedures should be designed to minimize the generation of dust and prevent contact.[9]

• Containment: Handle the compound within a designated, controlled area.

• Preparedness: Be aware of emergency procedures and the location of safety equipment before you begin work.[10]

Part 2: Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is your first line of defense against chemical exposure. The following is a step-by-step guide to donning and doffing the required PPE.

PPE Selection and Rationale

PPE Component	Specification	Rationale
Respiratory Protection	NIOSH-approved N95 respirator or higher (e.g., P100). For extended use or higher-risk procedures, a powered air-purifying respirator (PAPR) is recommended.	To prevent inhalation of fine powder, which can cause respiratory irritation or systemic toxicity.[4]
Hand Protection	Chemical-resistant gloves (e.g., nitrile), minimum 4mil thickness. Double-gloving is recommended for enhanced protection.	To prevent skin absorption.[11] Gloves should be changed immediately if contaminated.
Eye Protection	Chemical safety goggles that provide a full seal around the eyes. A face shield should be worn over the goggles if there is a risk of splashing.	To protect against airborne particles and accidental splashes. Standard safety glasses are insufficient.[11]
Body Protection	A long-sleeved laboratory coat, fully fastened. For larger quantities or tasks with a high risk of contamination, a disposable chemical-resistant apron or coveralls should be worn.[11]	To protect the skin and personal clothing from contamination.
Footwear	Closed-toe shoes made of a non-porous material.	To protect against spills.

Experimental Workflow for PPE Usage

Caption: PPE Donning and Doffing Workflow.

Part 3: Operational and Disposal Plans

Handling and Weighing Procedures

• Designated Area: All handling of solid Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate should occur in a designated area, such as a chemical fume hood or a powder containment hood, to minimize the release of dust into the laboratory environment.[4]

• Weighing:

  • Use a balance inside the fume hood or a containment enclosure.

  • If a balance cannot be placed inside, use a "weighing boat" or a tared container with a lid.

  • Carefully transfer the required amount of the compound, minimizing any disturbance that could create airborne dust.

  • Close the container immediately after weighing.

• Spill Management:

  • In the event of a small spill, do not use a dry brush or towel, as this will aerosolize the powder.

  • Gently cover the spill with a damp paper towel to avoid raising dust.

  • Wipe the area from the outside in, and place the contaminated materials in a sealed bag for disposal.

  • For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

• Waste Segregation: All materials contaminated with Methyl 3-formyl-1-trityl-1H-pyrazole-4-carboxylate, including gloves, weighing paper, and disposable labware, must be considered hazardous waste.[12]

• Waste Collection:

  • Solid waste should be collected in a clearly labeled, sealed, and puncture-resistant container.

  • Liquid waste containing the compound should be collected in a separate, labeled, and sealed container.

• Disposal Protocol:

  • Trityl-containing compounds can be persistent and may have ecotoxicological effects.[12]

  • Do not dispose of this compound or its waste down the drain.

  • All waste must be disposed of through your institution's environmental health and safety (EHS) office in accordance with local, state, and federal regulations.[12]

Part 4: Emergency Procedures

• Inhalation: Move the affected person to fresh air immediately. If they are not breathing, give artificial respiration. Seek immediate medical attention.[1][13]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[1][13]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][13]

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1][13]

References

• Synthesis, docking studies, pharmacological activity and toxicity of a novel pyrazole derivative (LQFM 021)--possible effects on phosphodiesterase - PubMed. (n.d.).
• The four toxicity parameters of pyrazole-based derivatives 7c and 11a - ResearchGate. (n.d.).
• Trityl chloride - SCBT. (n.d.).
• PPE for Powder Handling: Support Operators Effectively - Dust Arrest. (2025, September 14).
• (PDF) Cytotoxicity study of pyrazole derivatives - ResearchGate. (n.d.).
• (PDF) Biological Effects of the Pyrazole Derivatives - Academia.edu. (n.d.).
• Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review) - Oriental Journal of Chemistry. (n.d.).
• Safety in the laboratory. (n.d.).
• Safety Data Sheet. (2023, December 21).
• PPE and Safety Equipment When Using Chemicals - Compliance Partners. (2024, April 5).
• Lab Safety Protocols | PDF - Scribd. (n.d.).
• Laboratory Safety Guidelines. (n.d.).
• Safe Handling Powder Coatings Guideline 9th Edition - cepe.org. (n.d.).
• The controls required for handling powder irritants - Occupli. (2021, November 3).
• Standard Operating Procedure - ORGANIC PEROXIDES AND PEROXIDE FORMING COMPOUNDS - Yale Environmental Health & Safety. (n.d.).
• CHEMISTRY LABORATORY GUIDELINES - International Journal of Pharmaceutical Research and Applications (IJPRA). (n.d.).
• Chemical Synthesis Safety Tips To Practice in the Lab - Moravek. (2024, July 11).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2020, December 14).
• SAFETY DATA SHEET - Fisher Scientific. (2025, May 1).
• safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS IDENTIFICATION - Enamine. (n.d.).

Sources

• 1. enamine.enamine.net [enamine.enamine.net]
• 2. dustarrest.com [dustarrest.com]
• 3. cepe.org [cepe.org]
• 4. occupli.com [occupli.com]
• 5. Synthesis, docking studies, pharmacological activity and toxicity of a novel pyrazole derivative (LQFM 021)--possible effects on phosphodiesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. (PDF) Biological Effects of the Pyrazole Derivatives [academia.edu]
• 9. ethz.ch [ethz.ch]
• 10. moravek.com [moravek.com]
• 11. ehs.yale.edu [ehs.yale.edu]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. kishida.co.jp [kishida.co.jp]